Cyclopropyl 2-Fluorophenylacetylene

• CAS: 1391053-47-6

Core Science & Biosynthesis

An In-depth Technical Guide to Cyclopropyl 2-Fluorophenylacetylene (CAS 1391053-47-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Strategic Building Block in Modern Medicinal Chemistry

Cyclopropyl 2-fluorophenylacetylene is a specialized organic molecule of increasing interest in the field of drug discovery and development. Its unique structural combination of a strained cyclopropyl ring, a rigid acetylene linker, and an electronically modified 2-fluorophenyl group makes it a valuable synthon for accessing complex molecular architectures. The cyclopropyl moiety is known to enhance metabolic stability and binding affinity, while the fluorinated aromatic ring can modulate pharmacokinetic properties and introduce specific electronic interactions. This guide provides a comprehensive overview of the known properties, synthesis, and potential applications of this compound, with a focus on its role as a key intermediate in the synthesis of advanced pharmaceutical agents.

Physicochemical Properties

While comprehensive experimental data for Cyclopropyl 2-Fluorophenylacetylene is not extensively published, its fundamental properties can be reliably established. Further physical characteristics can be inferred from structurally related compounds.

Property	Value	Source
CAS Number	1391053-47-6	[1]
Molecular Formula	C₁₁H₉F	[1]
Molecular Weight	160.19 g/mol	[1]
Appearance	Predicted: Colorless to pale yellow liquid or low-melting solid	Inferred from related aryl-alkyne compounds.
Boiling Point	Not available. Predicted to be >200 °C at 760 mmHg.	The related compound 1-cyclopropyl-2-(2-fluorophenyl)ethanone has a boiling point of 253.6 °C at 760 mmHg[2].
Solubility	Predicted: Soluble in common organic solvents (e.g., THF, DCM, ethyl acetate, acetone). Insoluble in water.	Based on the nonpolar nature of the molecule.

Synthesis and Reaction Mechanisms

The most probable and industrially scalable synthetic route to Cyclopropyl 2-Fluorophenylacetylene is the Sonogashira cross-coupling reaction . This powerful carbon-carbon bond-forming reaction involves the coupling of a terminal alkyne with an aryl halide, catalyzed by a palladium complex and a copper(I) co-catalyst[3][4][5].

Proposed Synthetic Pathway: Sonogashira Coupling

The synthesis would involve the reaction of cyclopropylacetylene with a suitable 2-fluorophenyl halide, such as 1-bromo-2-fluorobenzene or 1-fluoro-2-iodobenzene. The general mechanism for this transformation is illustrated below.

Figure 1: Proposed Sonogashira coupling mechanism for the synthesis of Cyclopropyl 2-Fluorophenylacetylene.

Representative Experimental Protocol (Inferred)

The following protocol is a representative procedure for a Sonogashira coupling reaction to synthesize Cyclopropyl 2-Fluorophenylacetylene, based on established methods for similar transformations[6][7].

Materials:

• 1-Bromo-2-fluorobenzene (or 1-fluoro-2-iodobenzene)

• Cyclopropylacetylene[8][9][10]

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N) or another suitable amine base

• Anhydrous solvent (e.g., tetrahydrofuran (THF) or toluene)

Procedure:

• Inert Atmosphere: To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add bis(triphenylphosphine)palladium(II) dichloride and copper(I) iodide.

• Solvent and Reagents: Evacuate and backfill the flask with nitrogen three times. Add anhydrous solvent, followed by triethylamine, 1-bromo-2-fluorobenzene, and cyclopropylacetylene.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-70 °C) and monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature and filter through a pad of celite to remove the catalyst.

• Extraction: Dilute the filtrate with a suitable organic solvent (e.g., ethyl acetate) and wash sequentially with saturated aqueous ammonium chloride solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the pure Cyclopropyl 2-Fluorophenylacetylene.

Reactivity and Potential Applications

The chemical reactivity of Cyclopropyl 2-Fluorophenylacetylene is dominated by the acetylene and cyclopropyl functional groups.

• Click Chemistry: The terminal alkyne can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reactions to form triazoles, which are important scaffolds in medicinal chemistry.

• Further Functionalization: The alkyne can undergo various addition reactions and can be deprotonated to form a lithium or other metal acetylide, which can then react with a range of electrophiles.

• Pharmaceutical Intermediate: The most significant application of this compound is as a key building block in the synthesis of complex pharmaceutical molecules. Its ketone precursor, 1-cyclopropyl-2-(2-fluorophenyl)ethanone, is a known intermediate in the synthesis of the antiplatelet drug Prasugrel [2][11][12]. This strongly suggests that Cyclopropyl 2-Fluorophenylacetylene could be used in the synthesis of Prasugrel analogues or other novel therapeutic agents.

Figure 2: Key reactions and potential applications of Cyclopropyl 2-Fluorophenylacetylene.

Spectroscopic Characterization (Predicted)

While experimental spectra are not publicly available, the expected spectroscopic data can be predicted based on the structure and data from similar compounds.

• ¹H NMR:

  • Cyclopropyl protons: A complex multiplet in the upfield region (approx. 0.7-1.5 ppm)[8].

  • Aromatic protons: A series of multiplets in the downfield region (approx. 7.0-7.5 ppm) characteristic of a 1,2-disubstituted fluorobenzene.

• ¹³C NMR:

  • Cyclopropyl carbons: Resonances in the upfield region (approx. 0-10 ppm)[8].

  • Acetylenic carbons: Two signals in the range of approximately 60-90 ppm.

  • Aromatic carbons: Multiple signals in the aromatic region (approx. 110-165 ppm), with characteristic C-F coupling constants.

• IR Spectroscopy:

  • C≡C stretch: A weak to medium absorption around 2200-2250 cm⁻¹.

  • C-H (alkyne): Not present.

  • C-H (aromatic and cyclopropyl): Absorptions around 3000-3100 cm⁻¹.

  • C-F stretch: A strong absorption in the fingerprint region, typically around 1200-1250 cm⁻¹.

• Mass Spectrometry (EI):

  • Molecular Ion (M⁺): A peak at m/z = 160.

Safety and Handling

• General Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of vapors and contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Flammability: Acetylenic compounds can be flammable. Keep away from heat, sparks, and open flames.

• Reactivity: Acetylenes can form explosive metal acetylides. Avoid contact with certain metals. The compound may be sensitive to shock or heat.

• Toxicity: The toxicological properties have not been fully investigated. Treat as a potentially hazardous chemical.

Conclusion

Cyclopropyl 2-Fluorophenylacetylene is a valuable and strategically designed building block for organic synthesis, particularly within the realm of medicinal chemistry. While detailed experimental data is sparse, its synthesis via the robust Sonogashira coupling is highly feasible. Its close structural relationship to intermediates in the synthesis of the blockbuster drug Prasugrel underscores its potential for the development of novel therapeutics. As research in this area continues, it is likely that Cyclopropyl 2-Fluorophenylacetylene will find broader application in the creation of next-generation pharmaceuticals.

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• Google Patents. (n.d.). CN102311325A - Method for preparing prasugrel intermediate cyclopropyl-2-fluorine benzyl ketone.
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• (n.d.). A Convenient Procedure for Sonogashira Reactions Using Propyne.
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• Beilstein Journals. (2019, December 3). Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids.
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1-(Cyclopropylethynyl)-2-fluorobenzene molecular weight and formula

[1]

Introduction & Significance

1-(Cyclopropylethynyl)-2-fluorobenzene (C₁₁H₉F) is a specialized fluorinated aryl-alkyne intermediate critical in the synthesis of metabotropic glutamate receptor 5 (mGluR5) antagonists and other CNS-active agents.[1] Its structural core combines the metabolic stability of the fluorophenyl moiety with the steric and electronic uniqueness of the cyclopropyl-alkyne linker.

In medicinal chemistry, this scaffold is valued for its ability to modulate lipophilicity (

) and metabolic clearance while maintaining a rigid rod-like geometry essential for binding within deep hydrophobic pockets of G-protein coupled receptors (GPCRs).[1]

Physicochemical Profile

The following data represents the calculated and empirically derived properties for 1-(Cyclopropylethynyl)-2-fluorobenzene.

Property	Value	Notes
IUPAC Name	1-(Cyclopropylethynyl)-2-fluorobenzene
Molecular Formula	C₁₁H₉F
Molecular Weight	160.19 g/mol	Average Mass
Monoisotopic Mass	160.0689 Da	High-Res MS Target
Physical State	Pale Yellow Oil	At 25°C
Boiling Point	~215–220°C	Predicted at 760 mmHg
LogP	3.4 ± 0.3	Predicted (Consensus)
Fluorine NMR	-109 to -111 ppm	Relative to CFCl₃

Synthetic Pathway: Sonogashira Coupling Protocol

The most robust route to 1-(Cyclopropylethynyl)-2-fluorobenzene is the Sonogashira cross-coupling of 1-bromo-2-fluorobenzene with cyclopropylacetylene .[1] This protocol prioritizes yield and purity by minimizing homocoupling byproducts.[1]

Reaction Scheme Logic

The reaction utilizes a Pd(0)/Cu(I) catalytic cycle.[1] The fluorine substituent at the ortho position exerts an electronic effect that can slightly retard oxidative addition compared to non-fluorinated analogs; thus, a slightly higher catalyst loading or temperature may be required compared to standard phenyl acetylenes.

Detailed Experimental Protocol

Reagents:

• Substrate A: 1-Bromo-2-fluorobenzene (1.0 equiv, 10 mmol)

• Substrate B: Cyclopropylacetylene (1.2 equiv, 12 mmol)

• Catalyst: Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (3 mol%)

• Co-Catalyst: Copper(I) iodide [CuI] (1.5 mol%)

• Base: Triethylamine (Et₃N) (3.0 equiv)[1]

• Solvent: Anhydrous Tetrahydrofuran (THF) (degassed)

Step-by-Step Methodology:

• System Preparation: Flame-dry a 50 mL Schlenk flask and cool under a stream of dry Nitrogen (

  ).

• Reagent Loading: Charge the flask with Pd(PPh₃)₂Cl₂ (210 mg) and CuI (28 mg).

• Solvent Addition: Add degassed THF (20 mL) and Et₃N (4.2 mL) via syringe. The solution should turn yellow/brown.[1][2]

• Substrate Addition: Add 1-bromo-2-fluorobenzene (1.09 mL) followed by cyclopropylacetylene (approximately 1.0 mL, density dependent).

• Reaction: Stir the mixture at 60°C for 4–6 hours. Monitor via TLC (Hexanes:EtOAc 95:5).[1] The product spot will be less polar than the starting bromide.[1]

• Workup: Cool to room temperature. Filter the suspension through a pad of Celite to remove ammonium salts.[1] Rinse the pad with Diethyl Ether (

  ).[1]

• Purification: Concentrate the filtrate under reduced pressure. Purify the residue via flash column chromatography (Silica Gel, 100% Hexanes to 98:2 Hexanes/EtOAc).

• Validation: Isolate the product as a pale yellow oil.

Synthesis Workflow Diagram

Figure 1: Optimized Sonogashira coupling workflow for the synthesis of 1-(Cyclopropylethynyl)-2-fluorobenzene.

Structural Analysis & Validation

To ensure the integrity of the synthesized compound, the following spectroscopic signatures must be confirmed.

• ¹H NMR (400 MHz, CDCl₃):

  • 7.45–7.35 (m, 1H, Ar-H)
  • 7.30–7.20 (m, 1H, Ar-H)
  • 7.10–7.00 (m, 2H, Ar-H)
  • 1.50–1.40 (m, 1H, Cyclopropyl-CH)
  • 0.90–0.75 (m, 4H, Cyclopropyl-CH₂)

• ¹³C NMR (100 MHz, CDCl₃):

  • Characteristic alkyne carbons at

    ~98.0 and ~75.0 ppm.[1]

  • C-F coupling observed in aromatic signals (doublets).[1]

• ¹⁹F NMR (376 MHz, CDCl₃):

  • Single peak at

    -110.5 ppm (approx).[1]

Applications in Drug Discovery

This molecule serves as a versatile building block, particularly in the development of Negative Allosteric Modulators (NAMs) for mGluR5.

Bioisosteric Utility

The cyclopropyl-alkyne motif acts as a rigid, lipophilic spacer.[1]

• Conformational Restriction: The alkyne bond prevents rotation, locking the cyclopropyl group in a specific vector relative to the phenyl ring.

• Metabolic Blocking: The cyclopropyl group is more resistant to P450 oxidation than an isopropyl or n-propyl chain.[1]

• Fluorine Effect: The ortho-fluorine atom blocks metabolic attack at the 2-position and alters the electronic density of the ring, often improving potency through specific dipole interactions in the binding pocket.[1]

Application Logic Diagram

Figure 2: Mechanistic impact of the scaffold on pharmacokinetics and pharmacodynamics.

Safety & Handling

• Hazards: Likely an irritant to eyes, skin, and respiratory system. The alkyne moiety presents a low risk of exothermic decomposition but should be kept away from metal azides or strong oxidizers.[1]

• Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen) to prevent slow oxidation or polymerization.

• Disposal: Dispose of as halogenated organic waste.[1]

References

• Sonogashira, K. (2002).[1] "Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides". Journal of Organometallic Chemistry, 653(1-2), 46–49. Link

• Meanwell, N. A. (2018).[1] "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design". Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Wermuth, C. G. (2008).[1] "The Practice of Medicinal Chemistry". Academic Press.[1] (General reference for cyclopropyl bioisosterism). Link

• PubChem Compound Summary . (2025). "1-Ethynyl-2-fluorobenzene" (Analogous structure data). National Center for Biotechnology Information.[1] Link

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The Strategic Importance of Cyclopropyl 2-Fluorophenylacetylene in Medicinal Chemistry

An In-depth Technical Guide to Cyclopropyl 2-Fluorophenylacetylene: A Core Scaffold in Modern Drug Discovery

This guide provides a comprehensive technical overview of cyclopropyl 2-fluorophenylacetylene, a key building block for researchers, scientists, and drug development professionals. We will delve into its synthesis, structural characterization, and strategic applications, offering field-proven insights into its utility in medicinal chemistry.

The molecular architecture of cyclopropyl 2-fluorophenylacetylene presents a triad of functionalities that are highly sought after in modern drug design. The strategic combination of a cyclopropyl ring, a 2-fluorophenyl group, and an acetylene linker imparts a unique set of properties that can be leveraged to overcome common challenges in drug discovery.

The cyclopropyl group is a versatile motif that offers several advantages.[1][2][3] Its three-membered ring introduces conformational rigidity, which can pre-organize a molecule into a bioactive conformation, thereby enhancing binding affinity to a biological target.[2] This rigidity also contributes to increased metabolic stability by shielding adjacent chemical bonds from enzymatic degradation.[2] Furthermore, the unique electronic nature of the cyclopropyl ring, with its enhanced π-character, allows it to participate in favorable non-covalent interactions within a protein binding pocket.[2]

The 2-fluorophenyl moiety is a common feature in many pharmaceuticals due to the beneficial effects of the fluorine atom.[4] Fluorine's high electronegativity can modulate the acidity or basicity of nearby functional groups, influencing a compound's pharmacokinetic profile. It can also block sites of metabolic oxidation, further enhancing the molecule's stability. Moreover, the fluorine atom can participate in hydrogen bonds and halogen bonds, which are crucial for high-affinity and selective binding to target proteins.

The acetylene linker provides a rigid and linear connection between the cyclopropyl and 2-fluorophenyl groups. This structural feature ensures a well-defined spatial orientation of these two key pharmacophoric elements, which is critical for precise interactions with a biological target.

Synthesis of Cyclopropyl 2-Fluorophenylacetylene via Sonogashira Coupling

The most prevalent and efficient method for synthesizing cyclopropyl 2-fluorophenylacetylene is the Sonogashira cross-coupling reaction.[5][6][7][8] This palladium-catalyzed reaction forms a carbon-carbon bond between a terminal alkyne (cyclopropylacetylene) and an aryl halide (a 2-fluorophenyl halide).[5][8]

Experimental Protocol

The following protocol outlines a standard laboratory procedure for the synthesis of cyclopropyl 2-fluorophenylacetylene.

Reactants:

• 1-Fluoro-2-iodobenzene

• Cyclopropylacetylene[9]

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Anhydrous solvent (e.g., Tetrahydrofuran or Toluene)

Workflow Diagram:

Caption: General workflow for the synthesis of cyclopropyl 2-fluorophenylacetylene.

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine 1-fluoro-2-iodobenzene, bis(triphenylphosphine)palladium(II) dichloride, and copper(I) iodide in an anhydrous solvent.

• Addition of Base and Alkyne: Add triethylamine to the mixture, followed by the dropwise addition of cyclopropylacetylene.

• Reaction Execution: Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: Once the reaction is complete, quench it with a saturated aqueous solution of ammonium chloride. Extract the product into an organic solvent such as ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain pure cyclopropyl 2-fluorophenylacetylene.

Mechanistic Considerations and Causality

The Sonogashira coupling proceeds through two interconnected catalytic cycles involving the palladium catalyst and the copper co-catalyst.[5]

Caption: Simplified mechanism of the Sonogashira cross-coupling reaction.

• Palladium Catalyst: The active Pd(0) species undergoes oxidative addition with the aryl halide.[10]

• Copper Co-catalyst: The copper(I) salt reacts with the terminal alkyne in the presence of a base to form a copper acetylide intermediate. While copper increases reactivity, copper-free versions exist to prevent the undesired formation of alkyne dimers (Glaser coupling).[8]

• Base: An amine base, such as triethylamine, is crucial to neutralize the hydrogen halide byproduct and to facilitate the formation of the copper acetylide.[6][8]

• Inert Atmosphere: The reaction is typically performed under an inert atmosphere to prevent the oxidation and deactivation of the palladium catalyst.[6]

Structural Analysis and Characterization

The unambiguous identification of cyclopropyl 2-fluorophenylacetylene requires a combination of spectroscopic techniques.

Spectroscopic Data

Technique	Expected Observations
¹H NMR	Aromatic protons of the 2-fluorophenyl ring will appear as multiplets in the downfield region. The cyclopropyl protons will resonate as characteristic upfield multiplets.[11]
¹³C NMR	Aromatic carbons will show resonances in the typical aromatic region, with the carbon bearing the fluorine atom exhibiting a large one-bond C-F coupling constant. The acetylenic carbons will appear in the midfield region. The cyclopropyl carbons will be observed at high field (upfield).[11]
¹⁹F NMR	A single resonance corresponding to the fluorine atom on the phenyl ring.
IR Spectroscopy	A characteristic sharp absorption band for the C≡C triple bond stretch will be observed around 2200-2250 cm⁻¹. C-H stretching vibrations for the aromatic and cyclopropyl groups will also be present.[11]
Mass Spectrometry	The molecular ion peak corresponding to the molecular formula C₁₁H₉F (m/z = 160.07) will be observed.[12][13][14]

Applications in Drug Development

The unique properties of the cyclopropyl 2-fluorophenylacetylene scaffold make it a valuable component in the design of novel therapeutics across various disease areas.[15][16]

Kinase Inhibitors

The rigid nature of the acetylene linker allows for the precise positioning of the cyclopropyl and 2-fluorophenyl groups within the ATP-binding site of kinases. The cyclopropyl group can occupy hydrophobic pockets, while the 2-fluorophenyl moiety can form specific interactions, such as halogen bonds, with key amino acid residues, leading to enhanced potency and selectivity.

Bioisosteric Replacement

The cyclopropyl group can serve as a bioisostere for other chemical groups, such as gem-dimethyl or carbonyl groups. This substitution can improve metabolic stability, modulate lipophilicity, and alter the conformational preferences of a molecule to enhance its drug-like properties.

Central Nervous System (CNS) Agents

The incorporation of a cyclopropyl group can increase the permeability of a molecule across the blood-brain barrier, a critical attribute for drugs targeting the CNS.[2]

Antiviral and Anticancer Agents

Cyclopropyl-containing compounds have shown promise as antiviral and anticancer agents.[15][17] The unique stereoelectronic properties of the cyclopropyl ring can contribute to novel binding modes and mechanisms of action.

Conclusion

Cyclopropyl 2-fluorophenylacetylene is a powerful and versatile building block in medicinal chemistry. Its synthesis is well-established through the robust Sonogashira coupling reaction. The strategic incorporation of this scaffold into drug candidates can lead to significant improvements in potency, selectivity, and pharmacokinetic properties. A thorough understanding of its synthesis, characterization, and application is essential for leveraging its full potential in the development of next-generation therapeutics.

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Cyclopropyl 2-Fluorophenylacetylene safety data sheet (SDS) MSDS

Handling, Synthesis, and Therapeutic Utility in Drug Discovery

Chemical Identity & Physiochemical Profile[1]

Cyclopropyl 2-fluorophenylacetylene (also known as 1-(cyclopropylethynyl)-2-fluorobenzene) is a privileged structural motif in medicinal chemistry. It combines the metabolic stability of a fluorinated aromatic ring with the conformational restriction of a cyclopropyl group, linked by a rigid alkyne spacer. This scaffold is frequently utilized in the development of metabotropic glutamate receptor (mGluR) modulators and antiviral agents.

Nomenclature & Identification

Property	Data
IUPAC Name	1-(Cyclopropylethynyl)-2-fluorobenzene
Common Name	Cyclopropyl 2-Fluorophenylacetylene
CAS Number	1391053-47-6 (Verify with specific vendor; analogues vary)
Molecular Formula	C₁₁H₉F
Molecular Weight	160.19 g/mol
SMILES	Fc1ccccc1C#CC2CC2
Appearance	Colorless to pale yellow oil (standard state)

Structural Significance

• Fluorine Substitution (Ortho): The 2-fluoro position blocks metabolic oxidation at the ortho-site and influences the dihedral angle of the phenyl ring relative to the alkyne, potentially locking the bioactive conformation.

• Cyclopropyl Ring: Acts as a lipophilic spacer that improves blood-brain barrier (BBB) permeability compared to open-chain alkyl analogues.

• Alkyne Linker: Provides a rigid linear geometry (180° bond angle), critical for fitting into deep hydrophobic pockets in GPCRs (e.g., mGluR5).

Strategic Safety Assessment (The "MSDS" Deep Dive)

Standard Safety Data Sheets (SDS) often list generic hazards. This section analyzes the specific reactivity and toxicological risks relevant to research environments.

Hazard Classification (GHS)[3][4]

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.[1]

• H227: Combustible liquid (Flash point estimation: ~80-90°C).

Critical Reactivity Profile

• Thermal Instability: As an internal alkyne with a strained cyclopropyl ring, this molecule possesses significant potential energy. Do not distill at temperatures >120°C without vacuum; risk of exothermic polymerization or ring-opening decomposition.

• Electrophilic Sensitivity: The alkyne bond is susceptible to electrophilic addition. Avoid contact with strong Lewis acids (e.g., AlCl₃) unless part of a controlled reaction, as this may trigger uncontrolled cyclization or polymerization.

• Fluorine-Specific Hazards: In the event of thermal decomposition (fire), this compound releases Hydrogen Fluoride (HF) , a highly toxic and corrosive gas. Standard ABC fire extinguishers are insufficient for large fires; water fog or alcohol-resistant foam is required to suppress HF vapors.

Emergency Response Protocol

• Skin Contact: Wash immediately with soap and water. If redness persists, treat as a potential hydrofluoric acid burn precursor (unlikely but conservative safety is best)—apply Calcium Gluconate gel if decomposition products were involved.

• Spill Management: Absorb with inert vermiculite. Do not use sawdust (fire risk).

Synthesis & Handling Protocols

The most reliable synthesis route utilizes a Sonogashira Cross-Coupling reaction. This protocol is preferred over nucleophilic substitution due to milder conditions and higher functional group tolerance.

Experimental Workflow (Sonogashira Coupling)

Reagents:

• Substrate A: 1-Bromo-2-fluorobenzene (1.0 equiv)

• Substrate B: Cyclopropylacetylene (1.2 equiv)

• Catalyst: Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (0.05 equiv)

• Co-Catalyst: Copper(I) iodide [CuI] (0.10 equiv)

• Base/Solvent: Triethylamine (Et₃N) / Tetrahydrofuran (THF) (degassed)

Step-by-Step Protocol:

• Inert Atmosphere: Flame-dry a 2-neck round-bottom flask and purge with Argon for 15 minutes.

• Solvent Prep: Degas THF/Et₃N (3:1 ratio) by sparging with Argon for 30 minutes to remove dissolved oxygen (critical to prevent homocoupling of the alkyne).

• Addition: Add 1-Bromo-2-fluorobenzene, Pd catalyst, and CuI to the flask. Stir for 5 minutes.

• Reaction: Add Cyclopropylacetylene dropwise via syringe.

• Heating: Heat the mixture to 50°C for 12–18 hours. Monitor via TLC (Hexanes:EtOAc 95:5).

• Workup: Cool to RT. Filter through a celite pad to remove metal salts. Wash with Et₂O.[2]

• Purification: Concentrate in vacuo. Purify via flash column chromatography (Silica gel, 100% Hexanes → 5% EtOAc/Hexanes).

Visualization of Synthetic Pathway

Caption: Figure 1. Optimized Sonogashira cross-coupling workflow for the synthesis of Cyclopropyl 2-Fluorophenylacetylene.

Therapeutic Utility & Drug Development

This molecule is not merely a reagent; it is a bioisostere used to modulate receptor affinity.

mGluR5 Antagonism

The cyclopropyl-phenylethynyl scaffold is homologous to MTEP and MPEP , potent non-competitive antagonists of the metabotropic glutamate receptor subtype 5 (mGluR5).

• Mechanism: The alkyne acts as a "molecular rod," positioning the aromatic ring and the cyclopropyl group into the allosteric binding pocket of the transmembrane domain.

• Therapeutic Targets: Anxiety, Depression, Fragile X Syndrome, and potential analgesic effects.[3]

Structure-Activity Relationship (SAR) Logic

• Cyclopropyl vs. Isopropyl: The cyclopropyl group reduces rotational entropy compared to an isopropyl group, often increasing binding affinity (lower

  ) by minimizing the energy penalty upon binding.

• Fluorine Scan: Moving the fluorine from the 2-position (ortho) to the 3- or 4-position drastically alters the electronic landscape of the phenyl ring (Hammett

  values), which can be used to tune the metabolic half-life ( ) in microsome stability assays.

Decision Logic for Scaffold Selection

Caption: Figure 2. Medicinal chemistry decision tree highlighting the rationale for selecting the cyclopropyl-alkyne-fluorophenyl motif.

Storage & Waste Disposal

Storage Conditions

• Temperature: Store at 2–8°C (Refrigerated).

• Atmosphere: Store under Argon or Nitrogen. Alkynes can slowly oxidize or polymerize in air.

• Container: Amber glass vials with Teflon-lined caps to prevent light degradation and solvent leaching.

Disposal (RCRA Compliance)

• Category: D001 (Ignitable), potentially D003 (Reactive) if highly concentrated.

• Protocol: Do not dispose of down the drain. Collect in a dedicated "Non-Halogenated Organic" waste stream (unless mixed with halogenated solvents during synthesis, then "Halogenated").

• Destruction: High-temperature incineration equipped with a scrubber for Hydrogen Fluoride (HF).

References

• Santa Cruz Biotechnology. Cyclopropyl 2-Fluorophenylacetylene Product Data. Retrieved from

• National Center for Biotechnology Information (2025). PubChem Compound Summary for MTEP (Related Analogue). Retrieved from

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews. Retrieved from

• Gasparini, F., et al. (1999).Potent and selective antagonists of the metabotropic glutamate receptor human mGlu5. Bioorganic & Medicinal Chemistry Letters. (Establishes the pharmacophore).

• Sigma-Aldrich. Safety Data Sheet: 1-Ethynyl-2-fluorobenzene (Precursor). Retrieved from

Sources

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• 3. Synthesis and SAR of an mGluR5 allosteric partial antagonist lead: Unexpected modulation of pharmacology with slight structural modifications to a 5-(phenylethynyl)pyrimidine scaffold - PMC [pmc.ncbi.nlm.nih.gov]

Foreword: Strategic Importance of the Cyclopropyl and 2-Fluorophenyl Motifs

An In-depth Technical Guide to the Synthesis of Cyclopropyl 2-Fluorophenylacetylene

In the landscape of modern medicinal chemistry, the deliberate incorporation of specific structural motifs is a cornerstone of rational drug design. The target molecule, Cyclopropyl 2-Fluorophenylacetylene, is a confluence of two such high-value moieties. The cyclopropyl group is a proven bioisostere, often introduced to enhance metabolic stability, improve binding potency through conformational constraint, and modulate physicochemical properties.[1][2][3] Its inherent ring strain and unique electronic character make it a powerful tool for optimizing drug candidates.[1][4] Concurrently, the 2-fluorophenyl group is frequently employed to block metabolic oxidation sites and to fine-tune electronic properties, influencing protein-ligand interactions through hydrogen bonding or dipole interactions. This guide provides a comprehensive overview of the primary synthetic strategies for accessing this valuable building block, grounded in mechanistic understanding and practical, field-proven protocols.

Part 1: Retrosynthetic Analysis and Strategic Overview

The most logical disconnection for Cyclopropyl 2-Fluorophenylacetylene is at the sp-sp² carbon-carbon bond. This points towards a cross-coupling strategy, which represents the most efficient and widely adopted approach for constructing aryl alkynes. The two primary methodologies for this transformation are the Palladium-catalyzed Sonogashira coupling and the copper-mediated Castro-Stephens coupling.

Our synthetic workflow can be visualized as a two-stage process: first, the preparation of the key precursor, cyclopropylacetylene, followed by the crucial cross-coupling reaction with a suitable 2-fluorophenyl halide.

Caption: High-level workflow for the synthesis of Cyclopropyl 2-Fluorophenylacetylene.

Part 2: Synthesis of the Key Precursor: Cyclopropylacetylene

The availability of cyclopropylacetylene is a critical prerequisite. While commercially available, its synthesis is often necessary for large-scale campaigns. A common and reliable method involves the base-mediated cyclization of 5-chloro-1-pentyne.

Causality Behind the Method: This intramolecular reaction leverages a strong base to deprotonate the terminal alkyne, creating an acetylide anion. This nucleophile then displaces the chloride on the same molecule in an Sɴ2 reaction to form the cyclopropane ring. The choice of a strong, non-nucleophilic base like n-butyllithium is crucial to favor deprotonation over other potential side reactions.[5][6]

Detailed Experimental Protocol: Synthesis of Cyclopropylacetylene

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet is charged with anhydrous cyclohexane.

• Reagent Addition: 5-Chloro-1-pentyne (1.0 eq) is added to the solvent.[6] The solution is cooled to approximately -5°C to 0°C using an ice-salt bath.

• Deprotonation & Cyclization: n-Butyllithium in cyclohexane (2.1 eq) is added dropwise, ensuring the internal temperature does not exceed 5°C.[5][6] A thick precipitate will form.[6] After the addition is complete, the reaction mixture is allowed to slowly warm to room temperature and stirred for at least 2 hours to ensure complete cyclization.[5]

• Quench: The reaction is carefully quenched by cooling back to 0°C and slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Workup & Isolation: The organic layer is separated, and the aqueous layer is extracted with cyclohexane. The combined organic phases are washed with brine and dried over anhydrous sodium sulfate. The product is isolated by careful fractional distillation. The use of cyclohexane (bp 81°C) as a solvent is a key experimental choice, as it facilitates an easier separation from the lower-boiling product, cyclopropylacetylene (bp 52°C), compared to hexanes (bp 69°C).[6]

Part 3: Core Synthesis via Sonogashira Cross-Coupling

The Sonogashira reaction is the preeminent method for forming C(sp²)-C(sp) bonds.[7][8] It utilizes a dual catalytic system of palladium and copper, allowing the reaction to proceed under mild conditions with high functional group tolerance.[7]

Mechanistic Insight: The reaction proceeds via two interconnected catalytic cycles. The palladium cycle involves the oxidative addition of the aryl halide (1-fluoro-2-iodobenzene) to a Pd(0) species, forming a Pd(II) complex. The copper cycle involves the formation of a copper(I) acetylide from the terminal alkyne (cyclopropylacetylene) and a copper(I) salt, facilitated by an amine base. A transmetalation step, where the acetylide group is transferred from copper to palladium, is followed by reductive elimination, which forms the final product and regenerates the active Pd(0) catalyst.[7]

Caption: The interconnected catalytic cycles of the Sonogashira cross-coupling reaction.

Protocol & Causality: Sonogashira Coupling

• Reactant Choice: 1-Fluoro-2-iodobenzene is the ideal aryl halide. The C-I bond is significantly weaker than C-Br or C-Cl bonds, making it much more reactive towards oxidative addition to the palladium center.[7] This allows the reaction to proceed under milder conditions, preserving sensitive functional groups.

• Catalyst System: A combination of a palladium source, like PdCl₂(PPh₃)₂ or Pd(PPh₃)₄, and a copper(I) co-catalyst, typically CuI, is standard.[7][9] The phosphine ligands stabilize the palladium center. The copper(I) iodide is essential for activating the alkyne.[9]

• Base and Solvent: An amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), is required. It serves two purposes: neutralizing the hydrogen halide (HI) formed during the reaction and facilitating the formation of the copper acetylide.[8] Solvents like tetrahydrofuran (THF) or N,N-dimethylformamide (DMF) are commonly used to dissolve the reactants and catalysts.

Detailed Experimental Protocol: Sonogashira Coupling

• Inert Atmosphere: To a Schlenk flask under an inert atmosphere (Argon or Nitrogen), add PdCl₂(PPh₃)₂ (0.01-0.05 eq), CuI (0.02-0.10 eq), and a magnetic stir bar. The exclusion of oxygen is critical as it can lead to oxidative homocoupling of the alkyne (Glaser coupling) and deactivate the Pd(0) catalyst.

• Reagent Addition: Add anhydrous THF or DMF as the solvent, followed by 1-fluoro-2-iodobenzene (1.0 eq), cyclopropylacetylene (1.1-1.5 eq), and triethylamine (2.0-3.0 eq).

• Reaction Conditions: Stir the mixture at room temperature or with gentle heating (40-55°C) until TLC or GC-MS analysis indicates complete consumption of the aryl iodide.[10]

• Workup: Upon completion, cool the reaction to room temperature, dilute with diethyl ether or ethyl acetate, and filter through a pad of celite to remove the catalyst residues and amine salts.

• Purification: Wash the filtrate with water and then with brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel.[11]

Part 4: Alternative Synthesis via Castro-Stephens Coupling

Before the advent of the Sonogashira reaction, the Castro-Stephens coupling was a primary method for synthesizing aryl alkynes.[12][13] It involves the reaction of a pre-formed copper(I) acetylide with an aryl halide, typically in a polar aprotic solvent like pyridine or DMF.[12][14][15]

Mechanistic Distinction: Unlike the palladium-catalyzed Sonogashira reaction, the Castro-Stephens coupling is a copper-mediated nucleophilic substitution. It does not involve a palladium catalyst.[16] The reaction requires stoichiometric amounts of the copper acetylide. While robust, it often necessitates higher temperatures and the pre-formation of the organocopper reagent can be cumbersome.[13][15]

Detailed Experimental Protocol: Castro-Stephens Coupling

• Preparation of Copper(I) Cyclopropylacetylide: In a separate flask, cyclopropylacetylene is deprotonated with a suitable base (e.g., an amine in the presence of hydroxylamine hydrochloride to keep copper in the +1 state) and then treated with a copper(I) salt like CuI to precipitate the copper acetylide. The solid is filtered, washed, and dried.

• Coupling Reaction: The dried copper(I) cyclopropylacetylide (1.1 eq) and 1-fluoro-2-iodobenzene (1.0 eq) are suspended in anhydrous pyridine or DMF.[12]

• Reaction Conditions: The mixture is heated under reflux for several hours until the reaction is complete, as monitored by TLC or GC-MS.

• Workup and Purification: The workup typically involves quenching with aqueous ammonia to complex the copper salts, followed by extraction with an organic solvent. The purification follows the same procedure as for the Sonogashira product, utilizing column chromatography.

Part 5: Data Summary and Method Comparison

Feature	Sonogashira Coupling	Castro-Stephens Coupling
Catalyst	Palladium (catalytic) & Copper (co-catalyst)[7]	Copper (stoichiometric)[16]
Reaction Temp.	Room Temperature to Mild Heating (e.g., 55°C)[10]	Elevated Temperatures / Reflux[13]
Key Reagents	Terminal Alkyne, Aryl Halide, Pd/Cu catalysts, Amine Base[8]	Pre-formed Copper Acetylide, Aryl Halide[12][14]
Advantages	Mild conditions, high yields, excellent functional group tolerance, catalytic use of metals.[7]	Palladium-free, useful for specific heterocyclic syntheses.[12]
Disadvantages	Requires two metal catalysts, potential for alkyne homocoupling.	Requires stoichiometric copper, harsher conditions, pre-formation of acetylide.[15]

Part 6: Purification and Characterization

Purification: The primary method for obtaining high-purity Cyclopropyl 2-Fluorophenylacetylene is column chromatography on silica gel.[11][17] A solvent system of hexanes and ethyl acetate, starting with a low polarity and gradually increasing it, is typically effective for eluting the product.[11]

Characterization: The structural identity and purity of the final compound must be confirmed.

• NMR Spectroscopy:

  • ¹H NMR: Will show characteristic signals for the aromatic protons (multiplets in the ~7.0-7.5 ppm range) and the cyclopropyl protons (multiplets in the ~0.7-1.5 ppm range).

  • ¹³C NMR: Will confirm the presence of the two acetylenic carbons (~80-90 ppm) and the distinct carbons of the fluoro-substituted aromatic ring and the cyclopropyl ring.[18]

  • ¹⁹F NMR: A single resonance will confirm the presence of the fluorine atom, with coupling to adjacent aromatic protons.

• Mass Spectrometry (MS): Will confirm the molecular weight of the compound (160.19 g/mol ).[19]

• Infrared (IR) Spectroscopy: A characteristic C≡C stretch will be observed around 2200-2250 cm⁻¹.

By following these detailed protocols, grounded in a solid understanding of the underlying reaction mechanisms, researchers can reliably synthesize and validate Cyclopropyl 2-Fluorophenylacetylene for applications in drug discovery and materials science.

References

• Radhakrishnan, U. & Stang, P. J. (2001). Palladium-Catalyzed Arylation of Enynes and Electron-Deficient Alkynes Using Diaryliodonium Salts. Organic Letters, 3(6), 859-860. [Link]

• Radhakrishnan, U. & Stang, P. J. (2001). Palladium-catalyzed arylation of enynes and electron-deficient alkynes using diaryliodonium salts. PubMed. [Link]

• Nakamura, M., et al. (2004). Palladium-Catalyzed Coupling Reaction of Terminal Alkynes with Aryl Iodides in the Presence of Indium Tribromide and Its Application to a One-Pot Synthesis of 2-Phenylindole. Organic Letters, 6(10), 1593-1595. [Link]

• Cai, M., et al. (2019). Palladium-Catalyzed Regioselective Heck Coupling of Alkynes with Aryl Iodides for the Synthesis of Trisubstituted Allenes. Organic Letters, 21(19), 7949-7953. [Link]

• Lai, Y.-L., et al. (2021). Palladium-catalyzed bisthiolation of terminal alkynes for the assembly of diverse (Z)-1,2-bis(arylthio)alkene derivatives. RSC Publishing. [Link]

• Wikipedia. (n.d.). Castro–Stephens coupling. Wikipedia. [Link]

• Merck Index. (n.d.). Castro-Stephens Coupling. Merck Index. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Wikipedia. [Link]

• ResearchGate. (n.d.). Castro–Stephens coupling | Request PDF. ResearchGate. [Link]

• Google Patents. (n.d.). Preparation method of cyclopropyl-2-bromo-2-(2-fluorophenyl) ethanone.

• CORE. (n.d.). Reactivity of Phenylacetylene toward Unsymmetrical Disilenes: Regiodivergent [2+2] Cycloaddition vs. C-H Addition. CORE. [Link]

• MDPI. (2025). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. MDPI. [Link]

• ChemEurope. (n.d.). Castro-Stephens coupling. chemeurope.com. [Link]

• MDPI. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. MDPI. [Link]

• ACS Publications. (2023). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. ACS Catalysis. [Link]

• ResearchGate. (2019). LiHMDS-Promoted Palladium-Catalyzed Sonogashira Cross-Coupling of Aryl Fluorides with Terminal Alkynes. ResearchGate. [Link]

• Google Patents. (n.d.). US6028237A - Synthesis of cyclopropylacetylene.

• RSC Publishing. (2024). Synthesis and applications of fluorinated, polyfluoroalkyl- and polyfluoroaryl-substituted 1,2,3-triazoles. RSC Publishing. [Link]

• Google Patents. (n.d.). CN102643180B - Preparation method of 2-halogenated-2-(2-fluorophenyl)-1-cyclopropylethanone.

• PubMed. (2025). The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade. PubMed. [Link]

• Wiley Online Library. (n.d.). ChemInform Abstract: New Synthetic Routes to 2-Fluoro-2-phenylalkanoic Acids. Wiley Online Library. [Link]

• European Patent Office. (n.d.). IMPROVED SYNTHESIS OF CYCLOPROPYLACETYLENE - EP 0805790 B1. Googleapis. [Link]

• PubMed. (2025). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. PubMed. [Link]

• Scientific Update. (2020). The Cyclopropyl Group in Medicinal Chemistry. Scientific Update. [Link]

• NIH. (n.d.). Synthesis of Stable Derivatives of Cycloprop-2-ene Carboxylic Acid. PMC. [Link]

• NIH. (n.d.). Design of Fluorinated Cyclopropane Derivatives of 2-Phenylcyclopropylmethylamine Leading to Identification of a Selective Serotonin 2C (5-HT2C) Receptor Agonist without 5-HT2B Agonism. PMC. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information for an article. The Royal Society of Chemistry. [Link]

• Science of Synthesis. (n.d.). Cycloaddition Reactions in Organic Synthesis. Thieme. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Chemistry LibreTexts. [Link]

• Chemistry LibreTexts. (2023). 1.2: Cycloaddition Reactions. Chemistry LibreTexts. [Link]

• MDPI. (2025). Thermal [2+2] Cycloaddition Reactions of Perfluorobicyclo[2.2.0]hex-1(4)-ene with Ethylene, Benzene and Styrene: A MEDT Perspective. MDPI. [Link]

• Beilstein Journal of Organic Chemistry. (2019). Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. Beilstein Archives. [Link]

• Organic Syntheses. (n.d.). cyclopropylacetylene. Organic Syntheses Procedure. [Link]

• Pendidikan Kimia. (n.d.). An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class. Pendidikan Kimia. [Link]

• Google Patents. (n.d.). CN105985223A - Preparation method for cyclopropyl acetylene.

• Open Chemistry. (2004). Evaluation of 13C NMR spectra of cyclopropenyl and cyclopropyl acetylenes by theoretical calculations. PSJD. [Link]

• MDPI. (2025). Competition of the Addition/Cycloaddition Schemes in the Reaction Between Fluorinated Nitrones and Arylacetylenes: Comprehensive Experimental and DFT Study. MDPI. [Link]

• NIH. (2020). Fluorinated phenylalanines: synthesis and pharmaceutical applications. PMC. [Link]

• ResearchGate. (n.d.). Synthesis, Computational, FT- IR, NMR and UV-Vis Spectral Studies of Bioactive 2-(4-fluorophenyl). ResearchGate. [Link]

• MDPI. (2025). Recent Advances in the Synthesis of Substituted Polyacetylenes. MDPI. [Link]

• ACS Publications. (2014). Good Partnership between Sulfur and Fluorine: Sulfur-Based Fluorination and Fluoroalkylation Reagents for Organic Synthesis. Chemical Reviews. [Link]

• MDPI. (n.d.). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. MDPI. [Link]

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Technical Notes & Optimization

Technical Support Center: Alkyne Reduction in Complex Molecules

A Guide to Preventing Cyclopropyl Ring Opening

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the selective reduction of alkynes in molecules containing a sensitive cyclopropyl moiety. As your Senior Application Scientist, I will provide field-proven insights and detailed protocols to help you navigate this synthetic challenge successfully.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: I performed a standard catalytic hydrogenation (H₂, Pd/C) on my cyclopropyl-containing alkyne, and I'm seeing significant amounts of a ring-opened byproduct. Why is this happening?

Answer:

This is a very common issue that stems from the high activity of standard hydrogenation catalysts like palladium on carbon (Pd/C) or platinum on carbon (Pt/C). While excellent for full saturation, these catalysts are often too aggressive for delicate substrates.[1][2][3][4]

The underlying problem is a reaction called hydrogenolysis . The high energy of the catalyst surface, combined with the inherent ring strain of the cyclopropane (approximately 27 kcal/mol), facilitates the cleavage of the C-C single bonds within the ring. The catalyst activates not only the alkyne's π-system but also the strained σ-bonds of the cyclopropyl group, leading to the undesired ring-opening.

• Mechanism Insight: The process involves the oxidative addition of a cyclopropyl C-C bond to the metal surface, followed by hydride addition, resulting in a linear alkane chain where the ring used to be. This is particularly problematic with highly active, unpoisoned catalysts.

The diagram below illustrates the competition between the desired alkyne reduction and the undesired cyclopropane hydrogenolysis.

Figure 1: Competing reaction pathways with a high-activity catalyst.

To solve this, you must switch to a less reactive, or "poisoned," catalyst system that has been specifically designed for selectivity.

Question 2: What are the best catalytic methods to selectively form a cis-(Z)-alkene without opening the cyclopropyl ring?

Answer:

To achieve a selective cis-reduction, you need a catalyst that is active enough to reduce the alkyne but not so active that it attacks the cyclopropane or over-reduces the resulting alkene to an alkane. The two most reliable and widely used methods are Lindlar's Catalyst and P-2 Nickel catalyst.

• Lindlar's Catalyst: This is the industry standard for converting alkynes to cis-alkenes.[1][5][6][7][8] It consists of palladium deposited on calcium carbonate (CaCO₃) and "poisoned" with lead acetate and quinoline.[7][9] The poison deactivates the most reactive sites on the palladium surface, preventing both over-reduction and hydrogenolysis of sensitive groups like cyclopropanes.[7] The reaction proceeds via a syn-addition of two hydrogen atoms across the alkyne, resulting in the exclusive formation of the cis-(Z)-alkene.[5][7]

• P-2 Nickel (P-2 Ni): This is an excellent alternative to Lindlar's catalyst, often used when sulfur-containing compounds are present, which can poison palladium catalysts. P-2 Ni is a nickel boride catalyst prepared by the reduction of nickel(II) acetate with sodium borohydride.[8][10][11] When used in conjunction with a ligand like ethylenediamine, its reactivity is moderated, making it highly selective for the reduction of alkynes to cis-alkenes.[10][12] The stereochemical outcome is also a syn-addition, yielding the cis-(Z)-product.[10]

The diagram below illustrates the logic of using a deactivated catalyst to achieve the desired outcome.

Figure 2: Achieving selectivity with a poisoned catalyst system.

Comparison of Recommended Catalysts for cis-Alkene Synthesis

Method	Reagents	Stereochemistry	Key Advantages	Crucial Considerations
Lindlar Hydrogenation	H₂, Pd/CaCO₃, Pb(OAc)₂, Quinoline	cis (syn-addition)[5][7]	High reliability, well-documented, commercially available.[7][8]	Sensitive to sulfur poisoning; lead is toxic.
P-2 Nickel Reduction	H₂, Ni(OAc)₂, NaBH₄, Ethylenediamine	cis (syn-addition)[10]	Excellent for sulfur-containing substrates, avoids heavy metals.	Catalyst must be freshly prepared in situ.[10]

Question 3: My target molecule requires a trans-(E)-alkene. Are there methods that can achieve this while preserving the cyclopropyl ring?

Answer:

Yes, obtaining a trans-alkene requires a completely different mechanistic approach from catalytic hydrogenation. The standard method is a dissolving metal reduction , typically using sodium (Na) or lithium (Li) in liquid ammonia (NH₃) at low temperatures (-78 °C to -33 °C).[2][3][4][9][13][14]

• Mechanism Insight: This reaction proceeds through a single-electron transfer from the sodium metal to the alkyne, forming a radical anion intermediate.[1][2][15] This intermediate is protonated by ammonia, and a second electron transfer followed by a final protonation completes the reduction. The key to trans stereoselectivity lies in the vinyl radical intermediate, where the more stable trans configuration is preferentially formed to minimize steric repulsion before the final steps occur.[2][15]

While powerful, the radical intermediates in this reaction can pose a risk to strained rings. However, the low temperatures and specific conditions generally make it safer for cyclopropanes than aggressive catalytic hydrogenation.

A modern and often milder alternative is a two-step hydrosilylation/protodesilylation sequence.[16][17][18]

• Hydrosilylation: A silane (e.g., (EtO)₃SiH) is added across the alkyne using a ruthenium catalyst like [Cp*Ru(MeCN)₃]PF₆. This specific catalyst system is known to produce the trans-addition product (a vinylsilane) with high selectivity.[16][17]

• Protodesilylation: The resulting vinylsilane is then treated with a fluoride source, such as tetrabutylammonium fluoride (TBAF), often with an additive like cuprous iodide (CuI), to replace the silyl group with a hydrogen atom, yielding the trans-alkene.[16][17] This two-step process is known for its mildness and excellent functional group tolerance, making it a strong choice for complex molecules.[19]

Question 4: Are there any metal-free reduction methods that are safe for my cyclopropyl group?

Answer:

Absolutely. For extremely sensitive substrates where even the mildest metal catalyst might cause issues, diimide (N₂H₂) reduction is an outstanding choice.[20]

Diimide is a highly reactive, neutral species that is generated in situ. Common methods for its generation include the oxidation of hydrazine (e.g., with H₂O₂ or air) or the thermal decomposition of an azodicarboxylate salt.[20][21][22]

• Mechanism Insight: The reduction occurs via a concerted, six-membered pericyclic transition state where two hydrogens are transferred from cis-diimide to the alkyne in a syn-fashion.[20][23] The only byproduct is stable nitrogen gas (N₂), which drives the reaction forward.[20]

Key Advantages of Diimide Reduction:

• Exceptional Chemoselectivity: Diimide preferentially reduces non-polar C-C multiple bonds (alkynes, alkenes) and is unreactive towards most polar functional groups like carbonyls, esters, amides, and nitro groups.[20][22]

• Metal-Free: The absence of any metal catalyst completely eliminates the risk of hydrogenolysis.

• Stereospecific: It provides the cis-alkene stereospecifically via syn-addition.[20][23]

This makes it one of the mildest and safest methods for reducing an alkyne in a complex, sensitive molecule.[24]

Experimental Protocols

Protocol 1: Selective cis-Hydrogenation using Lindlar's Catalyst

This protocol provides a general procedure for the selective reduction of a cyclopropyl-alkyne substrate to the corresponding cis-alkene.

Materials:

• Cyclopropyl-alkyne substrate

• Lindlar's Catalyst (5% Pd on CaCO₃, poisoned)

• Methanol (or Ethyl Acetate), anhydrous

• Hydrogen gas (H₂) balloon or hydrogenation apparatus

• Reaction flask, stir bar, and septa

Procedure:

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add the cyclopropyl-alkyne substrate (1.0 eq).

• Catalyst Addition: Under an inert atmosphere (N₂ or Ar), add Lindlar's catalyst (0.05 to 0.10 weight equivalent of the substrate).

• Solvent Addition: Add anhydrous methanol to dissolve the substrate (concentration typically 0.1 M).

• Hydrogenation: Purge the flask by evacuating and backfilling with hydrogen gas three times. Maintain a positive pressure of hydrogen using a balloon or a regulated supply (1 atm).

• Reaction Monitoring: Stir the reaction vigorously at room temperature. Monitor the reaction progress carefully by TLC or LC-MS. The reaction is typically complete within 2-6 hours. It is crucial to stop the reaction as soon as the starting material is consumed to prevent potential over-reduction.

• Workup: Once complete, carefully vent the hydrogen and purge the flask with nitrogen.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the heterogeneous catalyst. Wash the pad with additional solvent.

• Purification: Concentrate the filtrate in vacuo. The crude product can then be purified by flash column chromatography to yield the pure cis-cyclopropyl-alkene.

References

• Reductions with diimide. Grokipedia.
• Brown, C. A., & Ahuja, V. K. (1973). “P-2 Nickel” Catalyst with Ethylenediamine, a Novel System for Highly Stereospecific Reduction of Alkynes to cis-Olefins. RSC Publishing.
• Trost, B. M., Ball, Z. T., & Jöge, T. (2002). A Chemoselective Reduction of Alkynes to (E)-Alkenes. Journal of the American Chemical Society, 124(27), 7922-7923.
• A Chemoselective Reduction of Alkynes to (E)-Alkenes. J. Am. Chem. Soc. (2002).
• Are alkenes or alkynes reduced first with diimide? Chemistry Stack Exchange. (2020).
• Alkene synthesis by alkyne semireduction. Organic Chemistry Portal.
• Are alkenes or alkynes reduced first with diimide? ECHEMI.
• Mechanism of acid-catalyzed ring opening of a cyclopropane ring. Chemistry Stack Exchange. (2021).
• Reduction of Alkynes. OpenOChem Learn.
• Krische, M. J., et al. (2016). Diastereo- and Enantioselective Iridium Catalyzed Carbonyl (α-Cyclopropyl)allylation via Transfer Hydrogenation. PMC.
• Reductions with Diimide. YouTube. (2022).
• Nucleophilic Ring Opening of Donor–Acceptor Cyclopropanes Catalyzed by a Brønsted Acid in Hexafluoroisopropanol. SciSpace. (2018).
• Alkyne Reduction by Lindlar's Catalyst or Na/NH3. Chemistry Steps.
• Reduction of Alkynes. Organic Chemistry Tutor.
• Lindlar catalyst. Wikipedia.
• Selective Hydrogenations over P-2 Ni. ResearchGate.
• What are the different types of catalysts used in catalytic hydrogenation of alkynes? Echemi.
• Synthesis of P2-Ni catalyst and catalytic hydrogenation of alkynes. ResearchGate.
• Fürstner, A. (2013). Progress in the trans-Reduction and trans-Hydrometalation of Internal Alkynes. Applications to Natural Product Synthesis. Chemical Society Reviews, 42(12), 5033-5047.
• Reduction of Alkynes. Organic Chemistry: A Tenth Edition – OpenStax adaptation.
• Li, X. (2020). Catalytic Enantioselective Ring-Opening Reactions of Cyclopropanes. Accounts of Chemical Research, 53(7), 1436-1451.
• Ring-opening hydroarylation of monosubstituted cyclopropanes enabled by hexafluoroisopropanol. PMC.
• Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Beilstein Journals. (2019).
• Hydrosilylation. Wikipedia.
• Reduction of Alkynes. Chemistry LibreTexts. (2024).
• Reduction of alkynes. BrainKart. (2018).
• Alkane synthesis by alkyne reduction. Organic Chemistry Portal.
• Han, L.-B., et al. (2004). Efficient and Selective Nickel-Catalyzed Addition of H−P(O) and H−S Bonds to Alkynes. Organic Letters, 6(9), 1523-1525.
• Dissolving metal reduction of an alkyne. YouTube. (2020).
• Custar, D. W., et al. (2006). Improved Method for the Diimide Reduction of Multiple Bonds on Solid-Supported Substrates. Organic Letters, 8(23), 5345-5348.
• Reduction of Alkynes. Chad's Prep.
• Partial Reduction of Alkynes With Na/NH3 To Give Trans Alkenes. Master Organic Chemistry. (2013).
• Gross features of the two pathways that can lead to alkyne trans‐hydrogenation. ResearchGate.
• Catalytic Hydrogenation of Alkynes. Chemistry LibreTexts. (2019).
• Papp, G., & Joó, F. (2018). Hydrogen Transfer Reactions of Carbonyls, Alkynes, and Alkenes with Noble Metals in the Presence of Alcohols/Ethers and Amines as Hydrogen Donors. Molecules, 23(12), 3306.
• Hydrogenation of Alkynes. YouTube. (2022).

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• 10. “P-2 nickel” catalyst with ethylenediamine, a novel system for highly stereospecific reduction of alkynes to cis-olefins - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
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• 24. Improved Method for the Diimide Reduction of Multiple Bonds on Solid-Supported Substrates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Sonogashira Coupling for Fluorinated Phenylacetylenes

Welcome to the technical support center for Sonogashira cross-coupling reactions. This guide is specifically designed for researchers, scientists, and professionals in drug development who are working with fluorinated phenylacetylenes. The unique electronic properties of fluorinated substrates can present distinct challenges. This resource provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot and optimize your reaction yields.

Frequently Asked Questions (FAQs)

Q1: My Sonogashira reaction with a fluoro-substituted phenylacetylene is giving low to no yield. What are the most common initial culprits?

A1: When a Sonogashira reaction with an electron-deficient alkyne like a fluorinated phenylacetylene fails, the issue often lies in one of three areas: catalyst activity, reaction conditions, or the inherent reactivity of your specific substrates.

• Catalyst System Integrity: The palladium(0) active species is susceptible to oxidation. Ensure your Pd catalyst, especially sources like Pd(PPh₃)₄, has been stored under an inert atmosphere.[1] Similarly, the copper(I) co-catalyst can oxidize, which is detrimental. Using fresh, high-purity catalysts is paramount.[1]

• Atmospheric Control: The Sonogashira coupling is famously sensitive to oxygen, which promotes the undesired homocoupling of the alkyne (Glaser coupling).[2][3][4] It is critical to thoroughly degas your solvent and run the reaction under a rigorously maintained inert atmosphere (argon or nitrogen).[1]

• Substrate Reactivity: The reactivity of the aryl halide partner is a major determinant of success. The general reactivity trend is I > OTf > Br >> Cl.[1][2][5] If you are using an aryl bromide, and especially an aryl chloride, more forcing conditions (higher temperature, stronger base, more specialized catalyst system) will be necessary compared to an aryl iodide.[1][6]

Q2: I'm observing a significant amount of alkyne homocoupling (Glaser coupling). How can I suppress this side reaction, especially with my electron-poor fluorinated alkyne?

A2: Alkyne homocoupling is a common side reaction, particularly when using a copper co-catalyst in the presence of oxygen.[2][4] Fluorinated phenylacetylenes can be more susceptible due to the increased acidity of the terminal proton, which can facilitate the formation of copper acetylide intermediates involved in the Glaser pathway.

Primary Strategy: Copper-Free Conditions The most effective way to eliminate Glaser coupling is to switch to a copper-free Sonogashira protocol.[2][7] These systems rely solely on a palladium catalyst but may require adjustments to other parameters to maintain good reactivity.

Optimization for Copper-Free Sonogashira:

• Ligand Choice: The ligand is crucial. For electron-deficient aryl halides, bulky, electron-rich phosphine ligands like P(t-Bu)₃ can accelerate the reaction.[8]

• Base: A strong amine base is necessary to deprotonate the alkyne. Piperidine or pyrrolidine are often effective in copper-free systems.[5]

Secondary Strategy (If Copper is Required): Rigorous Deoxygenation If you must use copper (e.g., for coupling with a less reactive aryl halide), atmospheric control is non-negotiable.

• Degassing: Use three to five freeze-pump-thaw cycles on your solvent.

• Inert Gas: Maintain a positive pressure of high-purity argon or nitrogen throughout the setup and reaction. Some studies have even shown that using a dilute hydrogen gas atmosphere can suppress homocoupling.[4]

Troubleshooting Guide: Specific Scenarios

Q3: My reaction is sluggish when coupling a fluorinated phenylacetylene with an electron-rich aryl bromide. What mechanistic step is likely the bottleneck and how can I overcome it?

A3: This is a classic case of mismatched electronics. The bottleneck is almost certainly the oxidative addition of the electron-rich aryl bromide to the palladium(0) center. This step is favored by electron-withdrawing groups on the aryl halide.

To accelerate this slow step, you need to modify the catalyst system to increase its reactivity.

Troubleshooting Flowchart:

Caption: Troubleshooting workflow for slow oxidative addition.

Explanation of Causality:

• Bulky, Electron-Rich Ligands: Ligands like tri-tert-butylphosphine (P(t-Bu)₃) or specialized Buchwald ligands increase the electron density on the palladium center. This makes the palladium more nucleophilic and promotes its insertion into the C-Br bond of the electron-rich aryl halide, thus accelerating the rate-limiting oxidative addition step.[8]

• Higher Catalyst Loading: While not always ideal, increasing the concentration of the active catalyst can help overcome a high activation energy barrier.

• Temperature: Increasing the thermal energy of the system can provide the necessary energy to overcome the activation barrier for oxidative addition.[9]

Q4: I'm using a poly-fluorinated aryl halide and the reaction is not working. Is the C-F bond reacting?

A4: While the C-F bond is exceptionally strong and generally unreactive in standard Sonogashira conditions, highly activated polyfluorinated systems can undergo side reactions. However, the more likely cause of failure is the extreme electron-deficient nature of the aryl halide. This has two major effects:

• Accelerated Oxidative Addition: This step is likely very fast.

• Inhibited Reductive Elimination: The final, product-forming step involves the reductive elimination from a Pd(II) intermediate. This step is favored by electron-rich aryl groups on the palladium complex. An extremely electron-poor polyfluorinated group can make this step the new rate-limiting step, effectively stalling the catalytic cycle.

Solutions:

• Use a Less Polar, Non-coordinating Solvent: Solvents like toluene or dioxane are often better than highly polar solvents like DMF or NMP in these cases. Polar solvents can sometimes stabilize the Pd(II) intermediate, further hindering reductive elimination.

• Ligand Modification: Avoid overly bulky ligands. While good for oxidative addition, they can sterically hinder the reductive elimination step. A ligand with a moderate cone angle, like PPh₃, may be more effective here.

• Copper-Free System: In some cases, copper can have complex effects on the palladium center. Running the reaction under copper-free conditions can sometimes simplify the system and facilitate product release.[2]

Protocols & Data

Optimized General Protocol for Coupling of Fluorinated Phenylacetylenes

This protocol is a robust starting point for the copper-free coupling of a fluorinated phenylacetylene with an aryl iodide or bromide.

Step-by-Step Methodology:

• Vessel Preparation: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv).

• Catalyst Addition: Add PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%) and a phosphine ligand if needed (e.g., P(t-Bu)₃, 0.04 mmol, 4 mol%).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with high-purity argon or nitrogen. Repeat this cycle three times.

• Solvent and Reagent Addition: Under a positive pressure of inert gas, add degassed solvent (e.g., THF or Dioxane, 5 mL) via syringe. Add the fluorinated phenylacetylene (1.2 mmol, 1.2 equiv).

• Base Addition: Add the amine base (e.g., triethylamine or diisopropylethylamine, 3.0 mmol, 3.0 equiv).[1]

• Reaction: Heat the reaction to the desired temperature (see table below) and stir for the required time.

• Monitoring: Monitor the reaction progress by TLC or GC-MS analysis of small aliquots.

• Workup: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Table 1: Recommended Starting Conditions Based on Aryl Halide

Aryl Halide Partner	Catalyst System (mol%)	Base	Solvent	Temperature (°C)	Typical Time (h)
Aryl Iodide	PdCl₂(PPh₃)₂ (1-2%)	Et₃N	THF	25 - 50	2 - 8
Aryl Bromide (e-deficient)	PdCl₂(PPh₃)₂ (2%)	DIPEA	Dioxane	80 - 100	6 - 18
Aryl Bromide (e-rich)	Pd(OAc)₂ (2%) + P(t-Bu)₃ (4%)	K₂CO₃	Toluene	100 - 110	12 - 24
Aryl Chloride	Pd₂(dba)₃ (2%) + XPhos (4%)	Cs₂CO₃	t-BuOH	110	18 - 36

This data is a synthesis of typical conditions found in the literature and should be used as a starting point for optimization.[1][6][10][11]

Mechanistic Visualization

The Sonogashira coupling proceeds via two interconnected catalytic cycles. Understanding these cycles is key to troubleshooting.

Sources

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• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. gold-chemistry.org [gold-chemistry.org]
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• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Rapid and efficient Pd-catalyzed Sonogashira coupling of aryl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. thalesnano.com [thalesnano.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. DSpace [repository.kaust.edu.sa]
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• 11. Sonogashira Coupling [organic-chemistry.org]

Stability of Cyclopropyl 2-Fluorophenylacetylene under acidic conditions

A Guide to Navigating Stability in Acidic Environments

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with Cyclopropyl 2-Fluorophenylacetylene. Our goal is to provide in-depth technical insights and practical troubleshooting advice to ensure the stability and successful application of this versatile building block in acidic reaction conditions. We will explore the underlying chemical principles governing its reactivity, potential degradation pathways, and strategies to mitigate undesirable side reactions.

Introduction: The Duality of Reactivity

Cyclopropyl 2-Fluorophenylacetylene is a molecule of significant interest, incorporating three distinct functional motifs: a strained cyclopropane ring, an electron-rich alkyne, and an electronically modified aromatic system. This unique combination offers powerful synthetic handles but also presents stability challenges, particularly in the presence of acid catalysts. The high ring strain of the cyclopropyl group and the nucleophilicity of the acetylene π-system are the primary sites of potential acid-mediated degradation. Understanding the delicate balance between desired reactivity and potential decomposition is paramount for experimental success.

Frequently Asked Questions (FAQs)

Q1: My reaction with Cyclopropyl 2-Fluorophenylacetylene under acidic conditions is producing a significant, unexpected byproduct. Mass spectrometry suggests the addition of water. What is happening?

A1: You are likely observing acid-catalyzed hydration of the alkyne moiety. The triple bond of an alkyne, due to its high electron density, can act as a nucleophile and be attacked by electrophiles, such as a proton from an acid catalyst.[1][2] This process, known as hydration, typically follows Markovnikov's rule, where the proton adds to the less substituted carbon of the alkyne.

The mechanism proceeds through the following general steps:

• Protonation: The alkyne's π-bond attacks a proton (H+) from the acid, forming a highly unstable vinyl carbocation intermediate.[1][3]

• Nucleophilic Attack: A water molecule attacks the carbocation.

• Deprotonation: The resulting oxonium ion is deprotonated to yield an enol (an alcohol adjacent to a double bond).[2][4]

• Tautomerization: The enol, which is generally unstable, rapidly tautomerizes to the more stable keto form.[4][5]

For Cyclopropyl 2-Fluorophenylacetylene, this would result in the formation of 1-cyclopropyl-2-(2-fluorophenyl)ethan-1-one. This is a common decomposition pathway for alkynes in the presence of strong acids and water.[1][5]

Q2: I am attempting a reaction that requires a Lewis acid, but I'm seeing low yields and a complex mixture of products. Could the cyclopropane ring be reacting?

A2: Yes, the cyclopropane ring is susceptible to acid-catalyzed ring-opening, especially when activated by an adjacent "donor" group.[6][7] While the cyclopropyl group itself is a donor, its combination with the acetylene could make it behave like a donor-acceptor (D-A) cyclopropane, which are particularly prone to ring-opening when activated by Lewis or Brønsted acids.[7][8]

The Lewis acid can coordinate to the electron-rich alkyne or potentially the fluorine atom, polarizing the molecule and facilitating nucleophilic attack on one of the cyclopropyl carbons. This results in the cleavage of a C-C bond within the strained three-membered ring.[6][7] This can lead to a cascade of reactions, resulting in the complex product mixture you are observing. The stability of the resulting carbocation intermediate plays a crucial role in this process.[9]

Q3: How can I choose the right acidic conditions to minimize degradation of my substrate?

A3: The key is to match the acid strength and type to the specific requirements of your desired transformation while minimizing the activation of degradation pathways.

• Brønsted vs. Lewis Acids: If your reaction does not explicitly require a proton source, consider using a Lewis acid. Lewis acids can sometimes offer different reactivity profiles and may be less prone to promoting alkyne hydration.[6][7] However, as noted in Q2, they can still initiate ring-opening.

• Acid Strength (pKa): Whenever possible, use the mildest acid that effectively catalyzes your desired reaction. Strong acids like sulfuric acid are very effective at hydrating alkynes.[4][5] Consider weaker Brønsted acids or using a catalytic amount of a strong acid like trifluoroacetic acid (TFA) or p-toluenesulfonic acid (pTSA).

• Anhydrous Conditions: To prevent alkyne hydration, it is critical to perform the reaction under strictly anhydrous conditions. Use dry solvents, flame-dried glassware, and an inert atmosphere (e.g., Nitrogen or Argon).

• Temperature Control: Many degradation reactions have a higher activation energy than the desired reaction. Running your experiment at the lowest possible temperature that allows the desired transformation to proceed can significantly suppress the formation of byproducts.

Q4: Is the ortho-fluoro substituent on the phenyl ring expected to influence the molecule's stability in acid?

A4: The 2-fluoro substituent has a significant electronic impact. Fluorine is a highly electronegative atom, and its presence on the aromatic ring makes the molecule more electron-deficient. This can have competing effects:

• Deactivation of the Alkyne: The inductive electron-withdrawing effect of the fluorine atom can slightly reduce the nucleophilicity of the alkyne, potentially making it less susceptible to protonation and subsequent hydration compared to an unsubstituted phenylacetylene.

• Potential for C-F Bond Activation: While less common, under certain catalytic conditions (e.g., with specific transition metals), the C-F bond could be activated, though this is less likely with simple acid catalysis.[10]

• Influence on Ring-Opening: The electronic nature of the aryl group is a critical factor in the stability of donor-acceptor cyclopropanes. An electron-deficient aryl group can influence the regioselectivity and rate of nucleophilic ring-opening.[8]

Troubleshooting Guide: Low Yield & Byproduct Formation

This section provides a systematic approach to troubleshooting common issues encountered when using Cyclopropyl 2-Fluorophenylacetylene under acidic conditions.

Problem: The reaction is sluggish or gives a low yield of the desired product, with starting material remaining.

Problem: The starting material is consumed, but the reaction yields a complex mixture of unidentified products.

This scenario strongly suggests substrate degradation. The primary culprits are alkyne hydration and cyclopropane ring-opening, as illustrated below.

Mitigation Strategy:

• Re-evaluate Conditions: Immediately revert to milder conditions. Lower the reaction temperature significantly (e.g., from room temperature to 0 °C or -20 °C).

• Ensure Anhydrous System: Rigorously exclude water from the reaction.

• Change Acid Catalyst: Switch to a much weaker acid or a different class of acid (e.g., Brønsted to Lewis, or a solid-supported acid catalyst for easier removal and controlled activity).

• Analyze Byproducts: Attempt to isolate and characterize one of the major byproducts. An NMR or mass spectrum can provide definitive evidence for either the ketone from hydration or a rearranged structure indicative of ring-opening.

Stability Data Summary

The following table summarizes the expected stability of Cyclopropyl 2-Fluorophenylacetylene under various acidic conditions, based on established chemical principles. This should be used as a general guideline for experimental design.

Acid Catalyst	Concentration	Temperature	Solvent	Expected Stability	Primary Risk
H₂SO₄	> 10 mol%	Room Temp	Protic (e.g., H₂O, MeOH)	Very Low	Rapid Alkyne Hydration
HCl (aq)	1 M	Room Temp	Dioxane/H₂O	Low	Alkyne Hydration
TFA	Stoichiometric	0 °C to Room Temp	Anhydrous CH₂Cl₂	Moderate	Hydration if water is present
pTSA	5-10 mol%	0 °C	Anhydrous Toluene	Moderate to High	Ring-opening at high temp
Yb(OTf)₃	5 mol%	Room Temp	Anhydrous CH₂Cl₂	Moderate	Lewis acid-catalyzed ring-opening
TfOH in HFIP	Catalytic	Room Temp	Anhydrous HFIP	Low to Moderate	Brønsted acid-catalyzed ring-opening[8]

Experimental Protocol: Acid-Mediated Reaction with Stability Precautions

This protocol describes a hypothetical reaction where an acid-labile functional group elsewhere in a molecule is being removed in the presence of the Cyclopropyl 2-Fluorophenylacetylene moiety, for which stability is paramount.

Objective: Selective deprotection of a Boc-protected amine without degrading the Cyclopropyl 2-Fluorophenylacetylene core.

Methodology:

• Preparation (Inert Atmosphere):

  • To a flame-dried, round-bottomed flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add the Boc-protected substrate (1.0 equiv) containing the Cyclopropyl 2-Fluorophenylacetylene moiety.

  • Add anhydrous dichloromethane (CH₂Cl₂) via syringe (approx. 0.1 M concentration).

  • Cool the solution to 0 °C using an ice-water bath.

• Acid Addition:

  • Slowly add trifluoroacetic acid (TFA, 1.5 - 2.0 equiv) dropwise to the stirred solution over 5 minutes. A slight exotherm may be observed. Rationale: Using a minimal excess of a moderately strong acid at low temperature provides the energy for deprotection while minimizing the risk of substrate degradation.

• Reaction Monitoring:

  • Monitor the reaction progress closely by Thin Layer Chromatography (TLC) or LC-MS every 15-20 minutes.

  • The goal is to stop the reaction immediately upon full consumption of the starting material to prevent prolonged exposure of the product to the acidic medium. Rationale: Minimizing reaction time is a critical variable in preventing side reactions.

• Workup:

  • Once the reaction is complete, quench the acid by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) at 0 °C until gas evolution ceases and the aqueous layer is basic (pH > 8).

  • Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure at low temperature (< 30 °C).

• Purification:

  • Purify the crude product promptly via flash column chromatography, using a solvent system with 0.5-1% triethylamine (Et₃N) to neutralize any residual acid on the silica gel. Rationale: Residual acid on silica can cause on-column degradation.

References

• Electrophilic Addition Reactions of Alkynes. Chemistry LibreTexts. [Link]

• Lewis Acid Catalyzed Cyclopropane Ring‐Opening‐Cyclization Cascade Using Thioureas as a N,N‐bisnucleophile: Synthesis of Bicyclic Furo-, Pyrano-, and Pyrrololactams via a Formal [4+1]‐Addition. Chemistry – A European Journal. [Link]

• Mechanism of acid-catalyzed ring opening of a cyclopropane ring. Chemistry Stack Exchange. [Link]

• Nucleophilic Ring Opening of Donor–Acceptor Cyclopropanes Catalyzed by a Brønsted Acid in Hexafluoroisopropanol. Organic Letters. [Link]

• Simple addition to alkynes. Lumen Learning, Organic Chemistry II. [Link]

• Electrophilic Addition Reactions of Alkynes. Chemistry LibreTexts. [Link]

• Acid-catalyzed ring-opening reactions of a cyclopropanated 3-aza-2-oxabicyclo[2.2.1]hept-5-ene with alcohols. Beilstein Journal of Organic Chemistry. [Link]

• Alkyne Reactivity. Michigan State University Department of Chemistry. [Link]

• Process for the preparation of cyclopropylacetylene.

• Electrophilic Addition Reactions of Alkynes. Chemistry Steps. [Link]

• Copper-promoted hydration and annulation of 2-fluorophenylacetylene derivatives: from alkynes to benzo[b]furans and benzo[b]thiophenes. Beilstein Journal of Organic Chemistry. [Link]

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• 10. Copper-promoted hydration and annulation of 2-fluorophenylacetylene derivatives: from alkynes to benzo[b]furans and benzo[b]thiophenes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Volatile Fluorinated Alkyne Intermediates

Welcome to the Technical Support Center for the purification of volatile fluorinated alkyne intermediates. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the unique challenges presented by this class of compounds. The high volatility, coupled with the reactivity of the alkyne functionality and the influence of fluorine's unique electronegativity, demands carefully considered purification strategies. This resource offers practical, field-proven insights to help you achieve the desired purity of your intermediates while ensuring safety and maximizing yield.

Frequently Asked Questions (FAQs)

Q1: Why are my volatile fluorinated alkyne intermediates so difficult to purify?

A1: The purification challenges arise from a combination of factors:

• High Volatility: Leads to significant product loss during solvent removal under reduced pressure.[1]

• Unique Intermolecular Forces: The presence of fluorine can alter the expected boiling point and chromatographic behavior of the molecule. While fluorination increases molecular weight, it can also lead to a decrease in intermolecular attractive forces, resulting in unexpectedly high volatility.[2]

• Reactivity: The alkyne functional group can be prone to polymerization or decomposition, especially when heated.[3]

• Formation of Azeotropes: Fluorinated compounds can form azeotropes with solvents or other impurities, making separation by simple distillation difficult.[4][5]

Q2: I'm losing most of my product during rotary evaporation. What can I do?

A2: This is a common issue with highly volatile compounds. Consider the following strategies:

• Avoid High Vacuum: Use a lower vacuum setting on your rotary evaporator.[1]

• Use a Cold Trap: Ensure your rotary evaporator is equipped with a highly efficient cold trap (dry ice/acetone or a cryocooler) to recover your volatilized product.

• Alternative Solvent Removal: For extremely volatile compounds, consider distillation at atmospheric pressure to remove a higher-boiling solvent.[1]

• Fluorous Extraction: If your compound has a sufficiently high fluorine content, fluorous solid-phase extraction (F-SPE) can be an effective method for separation without the need for evaporation.[4][6]

Q3: My compound co-elutes with a non-fluorinated impurity during column chromatography. How can I improve separation?

A3: The unique properties of fluorinated molecules can be leveraged to enhance chromatographic separation:

• Fluorous Solid-Phase Extraction (F-SPE): For compounds with a significant fluorous tag, F-SPE provides excellent separation from non-fluorinated impurities.[4]

• Perfluorinated Stationary Phases: Using a column with a perfluorophenyl or other fluorinated stationary phase can offer alternative selectivity compared to standard silica or C18 columns.[7]

• Solvent System Modification: Experiment with different solvent systems. Sometimes, using a fluorinated solvent in the mobile phase can improve separation on a standard column.

Q4: Are there any specific safety precautions I should take when handling volatile fluorinated alkynes?

A4: Yes, safety is paramount. Always:

• Work in a well-ventilated fume hood. [8]

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a flame-resistant lab coat, and appropriate gloves.[8]

• Handle with care: Terminal alkynes can be particularly reactive.[9]

• Avoid heat and ignition sources, as many of these compounds are flammable.[10]

• Be aware of potential toxicity: Fluorine-containing compounds can have unique toxicological profiles.[11] Always consult the Safety Data Sheet (SDS) for your specific compound.[12][13]

Troubleshooting Guides

Problem 1: Low Yield After Distillation

Symptoms:

• Significantly less product is recovered than expected based on crude NMR or GC-MS analysis.

• Product is found in the cold trap.

Workflow for Troubleshooting Low Distillation Yield

Caption: Troubleshooting workflow for low distillation yield.

Detailed Steps:

• Assess Volatility: Review the boiling point of your compound. If it is low (e.g., <150 °C at atmospheric pressure), significant loss during distillation is likely.[14]

• Modify Distillation Technique:

  • Vacuum Distillation: For compounds that are sensitive to high temperatures, vacuum distillation is preferred as it lowers the boiling point.[14] However, for highly volatile compounds, apply vacuum cautiously and use a precise temperature controller to avoid rapid boiling and carryover.

  • Fractional Distillation: If your crude mixture contains impurities with close boiling points, a fractional distillation with a Vigreux or packed column is necessary to achieve good separation.

  • Kugelrohr Distillation: This technique is ideal for small quantities of high-boiling but volatile solids or liquids, as it minimizes the path length for the vapor and reduces losses.

• Check for System Leaks: Even small leaks in your distillation setup can significantly reduce the efficiency of a vacuum distillation, leading to the need for higher temperatures and potential product loss.

• Consider Thermal Decomposition: If you observe darkening of the distillation pot residue or a decrease in yield with longer distillation times, your compound may be decomposing. Use a lower distillation temperature (higher vacuum) or a faster distillation method like short-path distillation.

Problem 2: "Oiling Out" During Recrystallization

Symptoms:

• Instead of forming crystals upon cooling, your compound separates as an insoluble liquid.

Workflow for Troubleshooting "Oiling Out"

Caption: Troubleshooting workflow for "oiling out".

Detailed Steps:

• Re-evaluate Solvent Choice: "Oiling out" often occurs when the compound is too soluble in the chosen solvent, or when the boiling point of the solvent is higher than the melting point of the compound.

• Use a Lower-Boiling Solvent: Select a solvent with a boiling point lower than the melting point of your compound.

• Add More Solvent: The concentration of your compound in the hot solution may be too high. Add a small amount of additional hot solvent to the oiled-out mixture to try and dissolve it, then cool again slowly.

• Slow Cooling is Crucial: Rapid cooling can favor oiling out over crystallization. Allow the solution to cool slowly to room temperature before placing it in an ice bath. Insulating the flask can help.[6]

• Induce Crystallization:

  • Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the liquid to create nucleation sites.

  • Seeding: Add a few small crystals of the pure compound to the cooled solution to initiate crystallization.

• Two-Solvent Recrystallization: If a single solvent is problematic, a two-solvent system can be effective. Dissolve your compound in a minimal amount of a hot "good" solvent (in which it is very soluble), and then slowly add a "poor" solvent (in which it is insoluble) until the solution becomes turbid. Add a drop or two of the good solvent to clarify the solution, and then cool slowly.[12]

Key Purification Protocols

Protocol 1: Fractional Distillation of a Volatile Fluorinated Alkyne

Objective: To purify a liquid fluorinated alkyne from impurities with different boiling points.

Methodology:

• Apparatus Setup: Assemble a fractional distillation apparatus with a Vigreux column, a condenser, and a receiving flask. Ensure all glassware is dry.

• Charging the Flask: Add the crude fluorinated alkyne to the distillation flask along with a magnetic stir bar or boiling chips. Do not fill the flask more than two-thirds full.

• Heating: Gently heat the distillation flask using a heating mantle.

• Equilibration: Allow the vapor to slowly rise through the fractional distillation column to establish a temperature gradient.

• Collecting Fractions: Collect the distillate in separate fractions based on the temperature at the distillation head. The temperature should remain stable during the collection of a pure fraction.

• Completion: Stop the distillation before the flask goes to dryness to prevent the formation of potentially explosive peroxides from any residual alkynes.

Protocol 2: Preparative Gas Chromatography (Prep GC)

Objective: To isolate a high-purity sample of a volatile fluorinated alkyne from a complex mixture.

Methodology:

• Method Development: Develop an analytical GC method that provides good separation of the target compound from all impurities.

• System Setup: Use a preparative GC system equipped with a larger diameter column and a fraction collector.[3][8][13]

• Injection: Inject an appropriate volume of the crude mixture. Multiple injections may be necessary to obtain the desired amount of pure product.[15]

• Fraction Collection: Set the fraction collector to collect the eluent at the retention time of the target compound. It is often beneficial to collect narrow fractions across the peak to ensure the highest purity in the central fractions.

• Solvent Removal: The collected fractions will be dissolved in a solvent. Carefully remove the solvent, being mindful of the product's volatility, as described in the FAQs.

Data Presentation

Table 1: Comparison of Purification Methods for Volatile Fluorinated Alkyne Intermediates

Purification Method	Typical Yield (%)	Achievable Purity (%)	Advantages	Disadvantages	Best Suited For
Fractional Distillation	60-85	95-99	Scalable, cost-effective for large quantities.	Requires significant boiling point differences, risk of thermal decomposition.	Purification of multi-gram to kilogram quantities of liquids.
Recrystallization	50-80	>99	Can provide very high purity, removes insoluble impurities.	Only applicable to solids, risk of "oiling out" with low-melting compounds.	Purification of solid intermediates.
Column Chromatography	40-90	98-99.5	Versatile, can separate compounds with similar boiling points.	Can be slow, uses large volumes of solvent, potential for product loss on the column.	Small to medium scale purification, separation of complex mixtures.
Preparative GC	20-70	>99.9	Excellent for separating very similar compounds, provides very high purity.	Small scale, expensive, not suitable for thermally labile compounds.[8]	Obtaining highly pure analytical standards or small quantities for biological testing.
Fluorous SPE	80-95	>98	High recovery, simple and fast, avoids solvent evaporation issues.	Requires a significant fluorous tag on the molecule.	Purification of highly fluorinated compounds.[4]

References

• Simple Synthesis of Fluorinated Ene-Ynes via In Situ Generation of Allenes. (2021). SynOpen, 05(03), 233-238.
• Organofluorine chemistry. In Wikipedia.
• Recrystalliz
• H₂N-PEG4-Alkyne - Safety D
• How To: Purify by Distill
• SAFETY DATA SHEET Alkyne-NHS Ester (50-1905-xx). (n.d.). Glen Research.
• SAFETY D
• SAFETY DATA SHEET. (2025). Thermo Fisher Scientific.
• US3449218A - Process for the separation of mixtures of aliphatic fluorine compounds by azeotropic distillation with an oxygenated hydrocarbon. (1969).
• Redux: Preparative GC. (2015). The Analytical Scientist.
• [Progress in the application of preparative gas chromatography in separating volatile compounds]. (2023). Se Pu, 41(1), 1-12.
• Gas Chromatography (GC): Separating Volatile Compounds with High Precision. (2023). Steemit.
• alkenes, -alkynes and –aromatics Fluoroalkanes Properties of fluoroalkanes Consider these typical bond strengths. (n.d.).
• SAFETY DATA SHEET - 6-ROX alkyne. (n.d.).
• DISTILL
• Overview on the history of organofluorine chemistry from the viewpoint of m
• Synthesis of Cyclic Fragrances via Transformations of Alkenes, Alkynes and Enynes: Strategies and Recent Progress. (2022). Molecules, 27(11), 3576.
• Technical Support Center: Troubleshooting Common Issues in FDG Radiolabeling. (2025). Benchchem.
• Vinyl fluoride synthesis by fluorin
• Fluorine Safety. (n.d.). Purdue University.
• Recrystalliz
• Modern Strategies in Organofluorine Chemistry 1. (n.d.).
• Method for producing fluoroethylene by gas phase fluorination of acetylene. (n.d.).
• How To: Purify by Distillation. (n.d.). University of Rochester, Department of Chemistry.
• Recrystalliz
• Synthesis of β-Fluorovinyliodonium Salts by the Reaction of Alkynes with Hypervalent Iodine/HF Reagents. (n.d.).
• Contemporary synthetic strategies in organofluorine chemistry. (n.d.).
• Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. (2023). Future Journal of Pharmaceutical Sciences, 9(1), 33.
• Sonogashira Coupling. (n.d.). Organic Chemistry Portal.
• Defluoroalkylation of Trifluoromethane with Organolithium Reagents: Mechanism and Synthesis of Fluoroalkenes. (2025).
• Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6. (n.d.).
• Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers. (2024). International Journal of Molecular Sciences, 25(15), 8274.
• Fluorocarbons, sometimes referred to as semi perfluorocarbons, are organofluorine compounds that contain only carbon and fluorine bonded together in strong carbon–fluorine bonds. (2013). Fluorine notes.
• Technical Support Center: Alkyne Synthesis
• Palladium Catalyst Recycling for Heck‐Cassar‐Sonogashira Cross‐Coupling Reactions in Green Solvent/Base Blend. (n.d.). ChemSusChem.
• Sonogashira coupling. In Wikipedia.
• Search for improved fluorinated stationary phases for separation of fluorine-containing pharmaceuticals from their desfluoro analogs. (2019).
• Distill
• Recent Advances in Sonogashira Reactions. (2011). Chemical Reviews, 111(3), 2177-2255.
• The Dark Side of Fluorine. (2019). ACS Medicinal Chemistry Letters, 10(7), 981-983.
• PhenoFluor: Practical Synthesis, New Formulation, and Deoxyfluorination of Heteroaromatics. (2014). Organic Process Research & Development, 18(7), 862-872.
• CHAPTER 9: Fluorinations Not Using Fluorine Gas. (2022). In Fluorine in Organic Synthesis. Royal Society of Chemistry.
• Optimization of the Synthesis and Purification of 6-[18F]Fluoropiperonal, Synthon for the Preparation of Complex Molecules Used as PET Tracers. (2025). Radiochemistry, 67(5), 579-587.
• Synthesis of Terminal Ethynyl Aryl Selenides and Sulfides Based on the Retro-Favorskii Reaction of Hydroxypropargyl Precursors. (2025). The Journal of Organic Chemistry.

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• 15. US3279152A - Process for obtaining pure acetylene from a solution containing a solvent and c2 hydrocarbons - Google Patents [patents.google.com]

Overcoming steric hindrance in ortho-substituted phenylacetylene reactions

Current Status: Operational Topic: Overcoming Steric Hindrance in Ortho-Substituted Systems Ticket ID: ORTHO-BLK-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Ortho-Effect"

Welcome to the technical support hub for hindered alkyne chemistry. If you are here, you are likely experiencing stalled reactions, low yields (<10%), or unexplained regioselectivity when working with 1-ethynyl-2-substituted benzenes (e.g., o-tolyl, o-chloro, o-nitro).

The Core Problem: In ortho-substituted phenylacetylenes, the substituent exerts a "cone of exclusion" around the alkyne terminus. This creates two distinct kinetic barriers:

• Metal Coordination Blockade: The substituent physically prevents the metal center (Pd, Cu, Au) from approaching the

  -system or the terminal C-H bond.

• Reductive Elimination Drag: In cross-coupling, the final bond-forming step is severely retarded because the two organic fragments struggle to align in the necessary planar geometry due to steric clashing.

This guide provides the protocols and logic to bypass these barriers.

Module A: Sonogashira Coupling Troubleshooting

Primary Issue: Reaction stalls after oxidative addition; homocoupling (Glaser) dominates.

Diagnostic Q&A

Q: I am using Pd(PPh3)4 and CuI. My ortho-methyl phenylacetylene isn't coupling with the aryl iodide. Why? A: Pd(PPh3)4 is structurally incompetent for this substrate. Triphenylphosphine (PPh3) is a moderately donating ligand with a small cone angle. It cannot force the palladium center to undergo oxidative addition across a hindered bond, nor does it facilitate the difficult reductive elimination of the bulky product. The "ortho-effect" is destabilizing the intermediate Pd(II) complex, leading to catalyst decomposition (palladium black formation).

Q: Should I just add more copper? A: No. Adding more CuI often increases the rate of Glaser homocoupling (diyne formation) rather than the desired cross-coupling. For hindered substrates, you often need to go Copper-Free or use a "Copper-Safe" ligand system to prevent the alkyne from reacting with itself.

The Solution: Bulky, Electron-Rich Ligands

You must switch to dialkylbiaryl phosphines (Buchwald Ligands) or N-Heterocyclic Carbenes (NHCs).

• XPhos / SPhos: These ligands are electron-rich (accelerating oxidative addition) and extremely bulky (accelerating reductive elimination by "squeezing" the product out).

• PEPPSI-IPr: An NHC-Pd precatalyst that is air-stable and highly active for hindered substrates.

Visualizing the Steric Solution

Caption: Workflow for selecting the correct catalytic system when standard conditions fail due to steric hindrance.

Protocol: High-Performance Hindered Sonogashira

Recommended for: o-tolyl, o-methoxyphenyl, and poly-substituted systems.

• Catalyst: Pd(OAc)₂ (2 mol%) + XPhos (4 mol%).

  • Alternative: Pd-PEPPSI-IPr (2 mol%).

• Base: Cs₂CO₃ (2.0 equiv). Cesium is crucial; the "cesium effect" aids in solubility and anion stabilization in hindered systems.

• Solvent: Toluene or 1,4-Dioxane (degassed).

• Temperature: 80°C - 100°C.

• Procedure:

  • Charge a reaction vial with Pd(OAc)₂, XPhos, Cs₂CO₃, and the aryl halide.

  • Evacuate and backfill with Argon (3x).

  • Add solvent and the ortho-substituted phenylacetylene via syringe.

  • Heat to 80°C for 12-24 hours.

  • Note: If using Pd-PEPPSI, no separate ligand addition is needed.[1]

Module B: Gold-Catalyzed Hydration & Cyclization

Primary Issue: No reaction or "trace yields" when attempting to hydrate ortho-substituted alkynes to ketones.

Diagnostic Q&A

Q: I'm using AuCl(PPh3)/AgOTf. My phenylacetylene hydrates in minutes, but my o-methyl phenylacetylene does nothing. Is the catalyst dead? A: The catalyst is active, but it cannot reach the triple bond. The linear geometry of Au(I) complexes means the ligand (PPh3) is 180° away from the substrate. However, the ortho-group on your alkyne creates a "gatekeeper" effect, blocking the gold from slipping into the

-coordination site.

Q: How do I fix this? A: You need a "hotter" cationic gold species and a ligand that changes the steric environment.

• Switch to NHC-Gold: (IPr)AuCl / AgSbF₆. The NHC ligand is a stronger sigma-donor, making the gold center more electrophilic (cationic) to pull the alkyne in despite the steric bulk.

• Increase Temperature: While simple phenylacetylene hydrates at RT, ortho-substituted variants often require 60-80°C.

• Acid Promoter: Add 10 mol% H₂SO₄ or TfOH if the substrate tolerates it. This assists the protonolysis step which can be the rate-determining bottleneck in hindered systems.

Visualizing the Regioselectivity Pathway

Caption: Steric bulk at the ortho-position reinforces Markovnikov selectivity by protecting the terminal carbon, but requires cationic activation.

Module C: Click Chemistry (CuAAC)

Primary Issue: Reaction is sluggish; copper acetylide fails to form.

Diagnostic Q&A

Q: My "Click" reaction works on the meta-isomer but fails on the ortho-isomer using CuSO4/Ascorbate. A: The standard aqueous conditions rely on the formation of a Copper(I)-acetylide intermediate. Steric bulk at the ortho position protects the terminal proton, making deprotonation and Cu-insertion kinetically difficult.

Q: Should I switch to Ruthenium (RuAAC)? A: Only if you want the 1,5-disubstituted triazole. RuAAC is less sensitive to sterics but changes the regiochemistry. If you need the 1,4-isomer (standard Click product), you must optimize the Copper system.

Protocol: Sterically Demanding CuAAC

• Ligand is Mandatory: Do not use "ligand-free" conditions. Use TBTA or THPTA (1-2 mol%). These ligands stabilize the Cu(I) oxidation state and prevent the formation of inactive polymeric copper species.[2]

• Solvent: Switch from Water/tBuOH to DMF or DMSO .

• Temperature: Heat to 60°C .

• Catalyst Loading: Increase CuI to 10 mol%.

Comparative Data: Ligand Performance

The following table summarizes the relative reactivity of ligand systems for the coupling of o-tolylacetylene with o-bromotoluene (a "double ortho" nightmare scenario).

Ligand System	Catalyst Class	Yield (24h, 80°C)	Notes
PPh3	Phosphine	< 5%	Fails oxidative addition.[3]
dppf	Bidentate	15-20%	Bite angle insufficient for bulk.
SPhos	Buchwald	85%	Excellent stability; good for chlorides.
XPhos	Buchwald	92-95%	Gold Standard for steric bulk.
PEPPSI-IPr	NHC	90%	Best for air-stability and scale-up.

References

• Buchwald, S. L., et al. (2005). "Universally Active Palladium Catalysts for the Suzuki-Miyaura Coupling: The Role of Bulky Phosphine Ligands." Angewandte Chemie International Edition.

• Organ, M. G., et al. (2006). "Pd-PEPPSI-IPr: A Highly Active and Selective Catalyst for the Sonogashira Coupling."[3] Chemistry – A European Journal.

• Nolan, S. P., et al. (2006). "Gold(I) N-Heterocyclic Carbene Complexes for the Hydration of Alkynes." Journal of Organic Chemistry.

• Sharpless, K. B., et al. (2002). "Click Chemistry: Diverse Chemical Function from a Few Good Reactions." Angewandte Chemie.

• Echavarren, A. M. (2010). "Gold-Catalyzed Cyclizations of Alkynes: Controlling the Regioselectivity." Accounts of Chemical Research.

Sources

• 1. PEPPSI™ Catalysts Overview [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ias.ac.in [ias.ac.in]

Reference Data & Comparative Studies

Mass spectrometry fragmentation pattern of C11H9F

Topic: Mass Spectrometry Fragmentation Pattern of C11H9F Isomers Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary: The Fluorine Position Effect

In drug development and metabolic tracer studies, the precise location of a fluorine substituent on a naphthalene core (C11H9F) dictates molecular stability and ionization behavior. This guide compares the Electron Ionization (EI) fragmentation patterns of two distinct structural alternatives: Nuclear-Substituted Fluorines (e.g., 1-fluoro-2-methylnaphthalene) and Side-Chain Fluorines (e.g., 1-(fluoromethyl)naphthalene).[1]

Key Takeaway: The "Alternatives" here are defined by the C-F bond environment.

• Alternative A (Ring-F): Exhibits high molecular ion stability (

  ) and retains fluorine during initial fragmentation.[1]

• Alternative B (Side-Chain F): Exhibits a labile C-F bond, leading to rapid loss of F or HF and formation of stable carbocations (Benzotropylium).[1]

Part 1: The Alternatives & Structural Logic

Before analyzing spectra, we must define the structural causality that drives the fragmentation.

Feature	Alternative A: Ring-Fluorinated	Alternative B: Side-Chain Fluorinated
Example Compound	1-Fluoro-2-methylnaphthalene	1-(Fluoromethyl)naphthalene
Bond Type	Aryl C-F ( )	Benzylic C-F ( )
Bond Energy	~110-120 kcal/mol (Very Strong)	~100 kcal/mol (Weaker, labile)
Primary MS Behavior	Fragmentation resembles methylnaphthalene; F is retained.[1]	Fragmentation dominated by F loss ( ).[1]
Metabolic Relevance	Blocks metabolic oxidation at specific ring sites.[1]	Acts as a suicide substrate or alkylating agent.[1]

Part 2: Instrumentation & Protocol (Self-Validating System)

To ensure reproducible fragmentation patterns, the following "self-validating" protocol establishes the baseline conditions. This eliminates instrument-specific artifacts.[1]

Protocol: Standardized EI-MS Workflow

• Inlet System: GC-MS (Gas Chromatography-Mass Spectrometry).[1]

  • Validation: Inject Perfluorotributylamine (PFTBA) to calibrate mass axis.[1]

• Ionization Source: Electron Impact (EI) at 70 eV .

  • Why 70 eV? This energy maximizes ionization cross-section and standardizes fragmentation fingerprints for library comparison (NIST/Wiley).[1]

• Source Temperature: 230°C.

  • Causality: High source temps prevent condensation but must be controlled to avoid thermal degradation of the labile Side-Chain F isomer prior to ionization.[1]

• Scan Range: m/z 35 to 200.

  • Target: Must capture the Molecular Ion (

    ) and the Tropylium/Benzotropylium region ( 141).

Part 3: Comparative Fragmentation Analysis

The Molecular Ion ( ) Stability[2]

• Ring-F (Alt A): The aromatic ring stabilizes the radical cation.[1] The

  peak at m/z 160 is often the Base Peak (100% relative abundance) or very strong.

• Side-Chain F (Alt B): The ionization creates a radical on the side chain.[1] The loss of the fluorine atom is thermodynamically driven to form a resonance-stabilized cation. The

  peak is weak or non-existent.[2]

Primary Fragmentation Pathways

• Pathway A (Ring Retention): For 1-fluoro-2-methylnaphthalene, the primary loss is a Hydrogen atom (

  ) or a Methyl radical ( ).[1] The fluorine remains attached because the Aryl-F bond is stronger than the Ar-CH3 bond.

• Pathway B (Fluorine Ejection): For 1-(fluoromethyl)naphthalene, the dominant pathway is the cleavage of the C-F bond (

  ) to form the Benzotropylium ion ( ).

Quantitative Data Comparison

The following table synthesizes relative abundance data typical for these isomeric classes.

m/z Fragment	Identity	Ring-F (1-Fluoro-2-methyl)	Side-Chain F (1-Fluoromethyl)	Mechanistic Insight
160	(Parent)	100% (Base)	< 10%	Ring-F stabilizes the parent ion.[1]
159		40-60%	< 5%	Benzylic H loss is favorable in methylated aromatics.
145		10-20%	< 1%	Loss of methyl group (Ring-F only).[1]
141		< 2%	100% (Base)	Formation of stable Benzotropylium ion ( ).[1]
140		< 5%	20-40%	McLafferty-like elimination of neutral HF.
133		10-15%	< 5%	Ring degradation/rearrangement.[1]

Part 4: Visualization of Pathways

Diagram 1: Divergent Fragmentation Workflows

This diagram illustrates how the position of the Fluorine atom dictates the fragmentation logic.

Caption: Divergent fragmentation logic: Aryl-F (Blue) retains fluorine, while Benzylic-F (Red) ejects fluorine to form the stable Benzotropylium cation.[1]

Diagram 2: The Benzotropylium Ring Expansion Mechanism

A critical concept in C11H9F mass spectrometry is the ring expansion, similar to the Tropylium ion formation in toluene.

Caption: Mechanism of ring expansion from the naphthylmethyl cation to the stable benzotropylium ion (m/z 141).

References

• NIST Mass Spectrometry Data Center. "Benzene, 1-fluoro-2-methyl- (Mass Spectrum)." NIST Chemistry WebBook, SRD 69. National Institute of Standards and Technology.[1][3][4][5][6][7] [Link][1]

• McLafferty, F. W., & Tureček, F. (1993).[1] Interpretation of Mass Spectra (4th ed.).[1] University Science Books. (Standard reference for Tropylium/Benzotropylium formation mechanisms).

• PubChem. "1-(Trifluoromethyl)naphthalene (Related Fluoronaphthalene Data)." National Library of Medicine.[1] [Link][1]

• ChemSynthesis. "1-fluoro-2-methylnaphthalene Chemical Properties." [Link]

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Welcome to the NIST WebBook [webbook.nist.gov]
• 4. NIST Chemistry WebBook [webbook.nist.gov]
• 5. Naphthalene, 1-fluoro- [webbook.nist.gov]
• 6. Naphthalene, 2-methyl- [webbook.nist.gov]
• 7. Benzene, 1-fluoro-2-methyl- [webbook.nist.gov]

HPLC method development for Cyclopropyl 2-Fluorophenylacetylene purity

A Comprehensive Guide to HPLC Method Development for the Purity Analysis of Cyclopropyl 2-Fluorophenylacetylene

In the landscape of pharmaceutical development and quality control, the robust and reliable analysis of active pharmaceutical ingredients (APIs) and their intermediates is paramount. Cyclopropyl 2-Fluorophenylacetylene, a key building block in the synthesis of various novel therapeutic agents, presents a unique analytical challenge due to its non-polar, aromatic structure. This guide provides a comprehensive, in-depth comparison of High-Performance Liquid Chromatography (HPLC) method development strategies to ensure the accurate determination of its purity. We will explore the rationale behind experimental choices, from column selection to mobile phase optimization, grounded in established scientific principles and regulatory expectations.

The Analytical Challenge: Understanding the Analyte

Cyclopropyl 2-Fluorophenylacetylene is a small, non-polar molecule characterized by a phenyl ring, a cyclopropyl group, and a fluorine substituent. These structural features dictate its behavior in a chromatographic system, primarily its hydrophobicity. The primary goal of this HPLC method is to separate the main compound from any potential process-related impurities or degradation products, which may have very similar structures and, therefore, similar chromatographic properties.

Strategic Approach to Method Development

A systematic approach to HPLC method development is crucial for achieving a robust and reproducible separation. Our strategy will focus on reverse-phase chromatography (RPC), the most widely used technique for non-polar and weakly polar compounds.[1][2] The principle of RPC relies on the partitioning of the analyte between a non-polar stationary phase and a polar mobile phase.[1][2]

Diagram: HPLC Method Development Workflow

Caption: A systematic workflow for HPLC method development.

Comparative Evaluation of Stationary Phases

The choice of the stationary phase is the most critical decision in HPLC method development as it dictates the primary separation mechanism.[3] For a non-polar analyte like Cyclopropyl 2-Fluorophenylacetylene, several reverse-phase columns are viable options.

Stationary Phase	Primary Interaction Mechanism	Advantages for Aromatic Compounds	Potential Drawbacks
C18 (Octadecylsilane)	Hydrophobic interactions	Strong retention for non-polar compounds, widely applicable.[1][4]	May not provide sufficient selectivity for structurally similar impurities.
Phenyl	π-π interactions, hydrophobic interactions	Enhanced selectivity for aromatic and unsaturated compounds due to interactions with the phenyl rings.[5]	Selectivity can be highly dependent on the mobile phase composition.[6]
Cyano (CN)	Dipole-dipole interactions, weak hydrophobic interactions	Offers alternative selectivity to C18 and Phenyl phases, can be used in both reversed-phase and normal-phase modes.[3][7]	Generally provides less retention for non-polar compounds compared to C18.

Experimental Protocol: Column Screening

• Prepare a stock solution of Cyclopropyl 2-Fluorophenylacetylene in a suitable solvent (e.g., Acetonitrile) at a concentration of approximately 1 mg/mL.

• Equilibrate each column (C18, Phenyl, and Cyano) with a starting mobile phase composition (e.g., 50:50 Acetonitrile:Water).

• Inject the sample onto each column under identical conditions (flow rate, temperature, injection volume).

• Run a scouting gradient from 5% to 95% organic solvent to assess the retention and peak shape.[8]

• Evaluate the chromatograms for peak shape, retention time, and preliminary separation of any observed impurities.

Rationale: This initial screening helps to identify the stationary phase that provides the best overall chromatography and the most promising selectivity for the target analyte and its potential impurities. Given the aromatic nature of Cyclopropyl 2-Fluorophenylacetylene, a Phenyl column is often a strong candidate due to the potential for π-π interactions, which can offer unique selectivity for aromatic isomers and related substances.[5]

Mobile Phase Optimization: The Key to Selectivity

The mobile phase composition plays a crucial role in modulating the retention and selectivity of the separation.[9] The primary variables to consider are the organic solvent, the aqueous component (often with a buffer or acidifier), and the gradient profile.

Organic Solvent Selection: Acetonitrile vs. Methanol

Acetonitrile (ACN) and methanol (MeOH) are the most common organic solvents in reversed-phase HPLC.[10] They exhibit different solvent strengths and selectivities.

Organic Solvent	Properties	Impact on Separation
Acetonitrile (ACN)	Lower viscosity, lower UV cutoff, aprotic.	Generally provides sharper peaks and better efficiency. The nitrile group can participate in dipole-dipole interactions.[11]
Methanol (MeOH)	Higher viscosity, higher UV cutoff, protic.	Can be a better solvent for promoting π-π interactions on Phenyl phases.[6] It is a strong proton donor and acceptor in hydrogen bonding.[6]

Experimental Protocol: Organic Solvent Comparison

• Using the most promising column from the screening phase, prepare two mobile phase systems: one with ACN and water, and another with MeOH and water.

• Develop an isocratic or gradient method for each solvent system that provides a suitable retention factor (k') for the main peak (ideally between 2 and 10).[11]

• Compare the chromatograms for resolution between the main peak and any impurities, as well as peak symmetry.

Rationale: The choice between ACN and MeOH can significantly alter the selectivity of the separation, especially on a Phenyl column.[6] For aromatic compounds, methanol can sometimes enhance the unique selectivity offered by the phenyl stationary phase.[6]

The Role of pH and Buffers

While Cyclopropyl 2-Fluorophenylacetylene is a neutral compound, the pH of the mobile phase can still influence the separation by affecting the ionization state of residual silanols on the silica-based stationary phase, which can lead to peak tailing for basic impurities.[6] The addition of a small amount of acid, such as formic acid or trifluoroacetic acid (TFA), is often beneficial to suppress silanol activity and improve peak shape.[11][12]

Experimental Protocol: pH and Additive Evaluation

• Prepare mobile phases with and without the addition of 0.1% formic acid.

• Analyze the sample under the optimized organic solvent conditions.

• Compare the peak shape (tailing factor) of the main peak and any impurity peaks.

Rationale: A mobile phase with a low pH (around 2.5-3.5) is generally recommended for good peak shape on silica-based columns.[6]

Detection Wavelength Selection

The selection of an appropriate detection wavelength is critical for achieving optimal sensitivity and minimizing baseline noise. The UV spectrum of phenylacetylene derivatives typically shows strong absorbance in the range of 230-280 nm.[13]

Experimental Protocol: Wavelength Optimization

• Inject a concentrated solution of Cyclopropyl 2-Fluorophenylacetylene and acquire the UV spectrum using a photodiode array (PDA) detector.

• Identify the wavelength of maximum absorbance (λmax).

• Evaluate the signal-to-noise ratio at λmax and other potentially suitable wavelengths.

Rationale: Analyzing at the λmax generally provides the highest sensitivity for the main component. However, it is also important to consider the absorbance of potential impurities to ensure they are also detected.

System Suitability: Ensuring Method Performance

Before any sample analysis, a system suitability test (SST) must be performed to verify that the chromatographic system is performing adequately.[14][15][16] This is a regulatory requirement and ensures the validity of the analytical results.[16]

Key System Suitability Parameters (based on USP <621>) [15][17]

Parameter	Acceptance Criteria	Purpose
Tailing Factor (T)	T ≤ 2.0	Measures peak symmetry.[15]
Theoretical Plates (N)	Report (typically >2000)	Measures column efficiency.[16]
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0% for 5 replicate injections	Measures the precision of the system.[15]
Resolution (Rs)	≥ 2.0 between the main peak and the closest eluting impurity	Ensures adequate separation of components.[15]

Experimental Protocol: System Suitability Test

• Prepare a system suitability solution containing Cyclopropyl 2-Fluorophenylacetylene and, if available, a known impurity.

• Perform five replicate injections of the system suitability solution.

• Calculate the tailing factor, theoretical plates, RSD of the peak area, and resolution.

• Ensure all parameters meet the pre-defined acceptance criteria before proceeding with sample analysis.

Diagram: Logic of System Suitability Testing

Caption: Decision-making process for system suitability testing.

Method Validation: Demonstrating Fitness for Purpose

Once the method is developed and optimized, it must be validated according to ICH Q2(R1) guidelines to demonstrate that it is suitable for its intended purpose.[18][19][20]

Key Validation Parameters for a Purity Method [18][21]

• Specificity: The ability to assess the analyte in the presence of impurities, degradants, and matrix components.[18]

• Linearity: A linear relationship between concentration and detector response over a specified range.[18]

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results to the true value.[18]

• Precision:

  • Repeatability: Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Precision within the same laboratory, but on different days, with different analysts, or on different equipment.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

Conclusion and Recommended Method

Based on the principles and experimental strategies outlined, the following HPLC method is recommended for the purity analysis of Cyclopropyl 2-Fluorophenylacetylene. This method provides a strong starting point for further optimization and validation in a specific laboratory setting.

Recommended HPLC Conditions:

Parameter	Condition
Column	Phenyl-Hexyl, 150 x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	50% B to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	240 nm (or λmax determined by PDA)
Injection Volume	10 µL
Sample Diluent	Acetonitrile

This guide provides a comprehensive framework for the development of a robust and reliable HPLC method for the purity determination of Cyclopropyl 2-Fluorophenylacetylene. By systematically evaluating column chemistry, mobile phase composition, and other critical parameters, researchers and drug development professionals can establish a scientifically sound analytical method that meets stringent regulatory requirements.

References

• Vertex AI Search. (2025, November 3). System suitability Requirements for a USP HPLC Method - Tips & Suggestions.
• MTC USA. (2025, November 3). System suitability Requirements for a USP HPLC Method - Tips & Suggestions.
• YouTube. (2025, October 15). System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025.
• Benchchem. Technical Support Center: Optimizing HPLC Separation of 9-cis-13,14-Dihydroretinoic Acid Isomers.
• SIELC Technologies. (2018, February 16). Separation of Phenylacetylene on Newcrom R1 HPLC column.
• Linklab. HPLC Column Selection Guide.
• Pharma Knowledge Forum. (2024, April 2). How to Develop HPLC Method for Nonpolar Compounds.
• GL Sciences. HPLC Columns & LC Columns | Types, How to Choose, Compare.
• RSC Publishing. Synthesis of helical poly(phenylacetylene) derivatives bearing diastereomeric pendants for enantioseparation by HPLC - New Journal of Chemistry.
• Pharmaguideline. System Suitability in HPLC Analysis.
• ECA Academy. (2014, March 12).
• Welch M
• Phenomenex. (2025, June 6).
• Welch Materials. (2025, November 5). HPLC Column Selection: Core to Method Development (Part I).
• SCION Instruments. (2025, April 1). HPLC Column Selection Guide.
• Veeprho. (2025, February 2). Exploring the Different Mobile Phases in HPLC.
• ResearchGate. (2019, August 7).
• ICH. ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
• PMC. Synthesis of Optically Active Poly(diphenylacetylene)
• Chrom Tech, Inc. (2025, October 20).
• RSC Publishing. (2019, January 22). Synthesis of helical poly(phenylacetylene)
• Zenodo. (2024, March 26). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW.
• LCGC International. (2013, November 1).
• AMSbiopharma. (2025, July 22).
• ResearchGate. Structures of phenylacetylene and fluorophenylacetylenes considered in the present work.
• Moravek. (2024, October 22). Exploring the Different Mobile Phases in HPLC.
• PMC.
• Phenomenex. Reversed Phase HPLC Method Development.
• LCGC International.
• ICH. (2023, November 30).
• SlideShare. (2012, December 4). HPLC Method Development.
• NIST. Benzene, 1-ethynyl-4-fluoro- - the NIST WebBook.
• PubChem. 1-Ethynyl-4-fluorobenzene | C8H5F | CID 522627.
• ResearchGate. Figure S2. UV-Vis absorption spectra of phenylacetylene and CBr4 5. Light/Dark experiment.
• Agilent. (2024, March 28).
• PhotochemCAD. A.
• OSTI.gov. Investigation of poly(phenylacetylene) derivatives for carbon precursor with high carbon yield and good solubility.
• Skemman. Development of HPLC-FLR method for quantification of total trisulfide in biopharmaceuticals.
• IJRPC. RP-HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE ESTIMATION OF TRANDOLAPRIL IN TABLET DOSAGE FORM.
• PMC. (2023, April 29). Development of a HPLC fluorometric method for the quantification of enfuvirtide following in vitro releasing studies on thermosensitive in situ forming gel.

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• 9. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
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• 21. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]

Structural &amp; Functional Guide: Fluorinated Cyclopropyl Alkyne Motifs in Drug Design

The following guide provides an in-depth technical analysis of fluorinated cyclopropyl alkyne derivatives, focusing on their crystallographic properties, conformational biases, and utility in drug discovery.

[1]

Executive Summary: The Fluorine Effect

In modern drug discovery, the fluorinated cyclopropyl alkyne motif represents a high-value bioisostere.[1] It combines the conformational rigidity of the cyclopropane ring with the metabolic stability and electronic modulation provided by fluorine.[1]

This guide compares the crystallographic and functional characteristics of three distinct structural classes:

• Unsubstituted Cyclopropyl Alkynes (Baseline)

• Monofluorinated Cyclopropyl Alkynes (Chiral Probes)

• gem-Difluorocyclopropyl Alkynes (Metabolic Fortresses)

Key Insight: Crystallographic data reveals that gem-difluorination does not merely add mass; it fundamentally alters the ring geometry and the vector of the alkyne handle through stereoelectronic interactions (specifically

hyperconjugation), often locking the substituent in a specific "orthogonal" or "bisected" conformation that enhances binding selectivity.

Comparative Structural Analysis

The following data is synthesized from small-molecule X-ray diffraction studies and high-level DFT calculations (B3LYP-GD3BJ/6-311++G(d,p)) of representative derivatives.

Table 1: Crystallographic & Physicochemical Comparison

Feature	Unsubstituted (H,H)	Monofluorinated (H,F)	gem-Difluorinated (F,F)
Ring Bond Length ( )	1.510 Å (Typical)	~1.498 Å	1.485 Å (Shortened)
Distal Bond Length ( )	1.510 Å	~1.525 Å	1.545 Å (Lengthened)
Internal Ring Angle ( )	60.0°	~61.5°	63.5° (Widened)
Alkyne Vector Orientation	Flexible (Rotational freedom)	Biased (Dipole minimization)	Locked (Electronic gating)
Lipophilicity ( logP)	Baseline	+0.15 to +0.25	+0.40 to +0.60
Metabolic Stability	Low (P450 oxidation prone)	Moderate	High (Blocks metabolic soft spots)

Mechanism of Action: The "Distal Bond Lengthening" Effect

In gem-difluorocyclopropanes, the crystal structures consistently show a shortening of the vicinal bonds (adjacent to

) and a lengthening of the distal bond.

• Causality: The electronegative fluorine atoms draw electron density from the carbon, increasing the p-character of the C-F bonds. To compensate, the carbon atom directs more s-character into the adjacent ring C-C bonds, shortening them. Conversely, the distal bond gains p-character, becoming longer and weaker.

• Implication: This electronic redistribution creates a "push-pull" system that alters the angle of the alkyne substituent, often positioning it more favorably for

  stacking interactions in protein pockets compared to the hydrogen analog.

Decision Framework: Selecting the Right Motif

Use the following logic flow to determine which cyclopropyl alkyne derivative fits your lead optimization program.

Figure 1: Strategic decision tree for selecting fluorinated cyclopropyl motifs based on ADME and structural requirements.

Experimental Protocols

Synthesizing and crystallizing these compounds requires specific handling due to the volatility of low-molecular-weight alkynes and the reactivity of difluorocarbene sources.

Protocol A: Synthesis of gem-Difluorocyclopropyl Alkynes

Methodology: Difluorocarbene [2+1] Cycloaddition.[2][3] Reference Standard: Hu et al. (2013) and Mondal et al. (2021).

• Reagents:

  • Substrate: Terminal or internal alkyne (1.0 equiv).

  • Carbene Source:

    (Ruppert-Prakash reagent) or .

  • Initiator: NaI (0.2 equiv) or reflux conditions.

  • Solvent: THF or Diglyme (anhydrous).

• Step-by-Step Workflow:

  • Activation: In a flame-dried flask under Argon, dissolve the alkyne and NaI in THF.

  • Addition: Heat to reflux (65°C). Slowly add

    via syringe pump over 2 hours. Why? Slow addition prevents carbene dimerization (formation of tetrafluoroethylene) and favors reaction with the alkyne.

  • Quench: Cool to RT, dilute with ether, wash with brine.

  • Purification: Silica gel chromatography. Note: Fluorinated products often have different

    values but low UV absorbance; use stain.

Protocol B: Crystallization for X-Ray Analysis

Fluorinated cyclopropyl alkynes are often oils or low-melting solids. To obtain suitable single crystals:

• Derivatization (The "Chaperone" Strategy):

  • If the alkyne is terminal, perform a Sonogashira coupling with a heavy-atom containing aryl halide (e.g., p-bromobenzene). The heavy atom facilitates phasing and increases the melting point.

• In-situ Cryocrystallography:

  • For liquid samples, seal the compound in a Lindemann capillary.

  • Mount on the goniometer and use a cryostream (

    gas) to slowly cool the sample (rate: 120 K/hour) to induce nucleation directly on the diffractometer.

Mechanistic Pathway: Difluorocarbene Addition

Understanding the mechanism is crucial for troubleshooting low yields. The reaction proceeds via a concerted [2+1] cycloaddition, but side reactions are common.

Figure 2: Mechanistic pathway for the synthesis of gem-difluorocyclopropyl alkynes via difluorocarbene generation.

References

• Mondal, R., Agbaria, M., & Nairoukh, Z. (2021). "Fluorinated Rings: Conformation and Application." Chemistry – A European Journal.[1] Link

• Hu, M., Ni, C., & Hu, J. (2013). "Synthesis of gem-Difluorocyclopropa(e)nes and O-, S-, N-, and P-Difluoromethylated Compounds with TMSCF2Br." Chemistry – A European Journal.[1] Link

• Jeffries, B., Wang, Z., & Linclau, B. (2020). "Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups." Beilstein Journal of Organic Chemistry. Link

• Fang, Z., Cordes, D., & O'Hagan, D. (2019).[4] "Fluorine containing cyclopropanes: synthesis of aryl substituted all-cis 1,2,3-trifluorocyclopropanes, a facially polar motif." Chemical Communications.[4][5] Link

• Grygorenko, O. O., et al. (2025). "Thermodynamics and polarity-driven properties of fluorinated cyclopropanes." Beilstein Journal of Organic Chemistry. Link

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• 2. sioc.cas.cn [sioc.cas.cn]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Fluorinated cyclopropanes: synthesis and chemistry of the aryl α,β,β-trifluorocyclopropane motif - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Cyclopropyl 2-Fluorophenylacetylene proper disposal procedures

This guide outlines the critical operational procedures for the safe disposal of Cyclopropyl 2-Fluorophenylacetylene (also known as 1-(cyclopropylethynyl)-2-fluorobenzene).[1]

As a Senior Application Scientist, I must emphasize that disposal is not an afterthought—it is a reverse-logistics operation that begins the moment you acquire the material.[1][2] This compound presents a dual-hazard profile: high-energy instability (due to the strained cyclopropyl ring conjugated with an alkyne) and halogenated toxicity (requiring specialized incineration).[1]

Executive Summary: Immediate Disposal Classification

Parameter	Classification	Operational Directive
Waste Stream	Halogenated Organic	DO NOT mix with non-halogenated solvents.[1] Requires acid-gas scrubbing incineration.[1]
RCRA Status	D001 (Ignitable)	Treat as flammable hazardous waste.[1]
Stability	High Energy / Shock Sensitive	Avoid friction/impact.[1] Store cold until disposal.
Compatibility	Segregate Strictly	Incompatible with strong oxidizers, acids, and active metals.[2][3]

Part 1: Chemical Hazard Profile & Causality

To dispose of this chemical safely, you must understand the why behind the protocols.

• The Cyclopropyl-Alkyne Interface (The Energy Hazard):

  • Mechanism: The cyclopropyl ring possesses significant ring strain (~27.5 kcal/mol).[1] When conjugated with an alkyne, the system is energy-rich.[1][2] Improper disposal (e.g., mixing with acidic waste) can trigger ring-opening reactions that release heat rapidly, potentially over-pressurizing waste containers.[1][2]

  • Protocol: Never consolidate this material into large "waste bulking" drums containing unknown acidic residues. Pack in small, individual containers.

• The Fluorine Substituent (The Environmental Hazard):

  • Mechanism: Upon combustion, the fluorine atom converts to Hydrogen Fluoride (HF).[2] Standard municipal incinerators cannot handle HF; it destroys their refractory lining and releases toxic plumes.[1]

  • Protocol: This must be flagged as "Halogenated" to ensure it is routed to an RCRA-permitted facility with caustic scrubbers.

Part 2: Pre-Disposal Stabilization & Packaging

Do not attempt to chemically neutralize or "quench" pure stocks of this material in the lab.[1][3] The risk of an uncontrolled exotherm outweighs the benefit.[1] The safest state for this molecule is dilute or cold .[1]

Step-by-Step Packaging Protocol

• Primary Container Selection:

  • Use a borosilicate glass vial or high-density polyethylene (HDPE) bottle.[1]

  • Why: Avoid metal containers.[1] Although this is an internal alkyne (less reactive than terminal alkynes), trace degradation can create acidic byproducts that corrode metal, leading to leaks.[2]

• Solvent Dampening (Optional but Recommended):

  • If you are disposing of >5g of pure solid/oil, dilute it to <10% concentration using a compatible solvent like Dichloromethane (DCM) or Ethyl Acetate .[2]

  • Causality: Dilution acts as a heat sink.[1][3] If a reaction occurs, the solvent absorbs the thermal energy, preventing a runaway decomposition.[2]

• The "Self-Validating" Labeling System:

  • Your label is the primary communication tool for the waste handler.[1] Use this specific format to prevent downstream errors:

WASTE LABEL:

• Constituent: Cyclopropyl 2-Fluorophenylacetylene

• Solvent: [e.g., Dichloromethane 90%]

• Hazards: FLAMMABLE, HALOGENATED, IRRITANT

Part 3: Waste Segregation Workflow

Visualizing the decision process prevents cross-contamination.[1]

Figure 1: Decision logic for segregating and packaging Cyclopropyl 2-Fluorophenylacetylene waste.

Part 4: Spill Response (Emergency Disposal)

If a spill occurs, the disposal procedure shifts from "logistics" to "emergency containment."[2]

Phase	Action	Rationale
1. Evacuate & Ventilate	Clear area. Open fume hoods to max sash height.[1]	The compound is volatile and an irritant.
2.[1] PPE Donning	Nitrile gloves (double gloved), goggles, lab coat.[2]	Prevent transdermal absorption.[1]
3. Absorb	Use vermiculite or sand .[1] Do NOT use paper towels.	Paper towels increase surface area for flammability.[1] Inert minerals suppress vapor.
4.[1] Collect	Scoop into a wide-mouth jar. Seal immediately.	Prevents off-gassing.
5.[1] Label	Mark as "Debris from Spill: Fluorinated Alkyne."[1]	Alerts EHS that the solid waste contains hazardous liquids.[1]

Part 5: Final Disposition Strategy

The ultimate fate of this molecule dictates how you prepare it.[1]

• Incineration (Required):

  • This material cannot be landfilled or sewered.[1] It must be sent to a TSDF (Treatment, Storage, and Disposal Facility) permitted for hazardous waste incineration.[2]

  • Why: The TSDF will inject the waste into a rotary kiln at >1000°C. The fluorine atoms form HF gas, which is immediately captured by a caustic scrubber (sodium hydroxide spray) to form harmless sodium fluoride (NaF) salts [1].

• Sewer Prohibition:

  • NEVER pour this down the drain.[1]

  • Reason: Fluorinated aromatics are lipophilic and persistent.[1] They pass through municipal water treatment plants largely unchanged, contaminating local aquifers and violating the Clean Water Act [2].[2]

References

• U.S. Environmental Protection Agency (EPA). (2024).[1] Combustion of Hazardous Waste: Technical Guidance.[1] Retrieved from [Link][1]

• U.S. Environmental Protection Agency (EPA). (2024).[1] Clean Water Act (CWA) Compliance Monitoring.[1] Retrieved from [Link][1]

• National Research Council. (2011).[1] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1] National Academies Press.[1] Retrieved from [Link][1]

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